2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

• CAS: 876715-50-3

Core Science & Biosynthesis

2-Ethyl-3-methyl-1H-indole-5-carboxylic acid structure elucidation

An In-Depth Technical Guide to the Structure Elucidation of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

Prepared by: Gemini, Senior Application Scientist

Preamble: The Analytical Challenge

In modern drug discovery and organic synthesis, the unambiguous determination of a molecule's structure is a non-negotiable cornerstone of scientific rigor. The substitution pattern on a core scaffold can dramatically alter pharmacological activity, making precise characterization paramount. This guide presents a comprehensive, multi-technique approach to the structure elucidation of a novel indole derivative, 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. We will proceed as if this compound were a newly synthesized, unknown entity, demonstrating how a logical, synergistic application of modern analytical techniques leads to an irrefutable structural assignment. This document is designed for researchers and drug development professionals, focusing not just on the protocols themselves, but on the strategic rationale that dictates the analytical workflow.

Section 1: Foundational Analysis - Molecular Formula and Functional Group Identification

The initial phase of any structure elucidation puzzle involves answering two fundamental questions: "What is its mass and elemental composition?" and "What functional groups are present?". Mass spectrometry and infrared spectroscopy provide rapid, high-quality data to address these points.

Mass Spectrometry (MS): Defining the Molecular Blueprint

The first and most critical step is to determine the compound's molecular weight and, ideally, its elemental formula. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this purpose.

Causality of Experimental Choice: We employ Electrospray Ionization (ESI) as it is a soft ionization technique that typically preserves the molecular ion, providing a clear [M+H]⁺ or [M-H]⁻ peak. This is crucial for establishing the intact molecular weight without significant premature fragmentation.

An ESI-HRMS analysis in negative ion mode is predicted to yield a prominent [M-H]⁻ ion. For 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid (C₁₂H₁₃NO₂), the exact mass provides the elemental composition, confirming the molecular formula and ruling out other isobaric possibilities.

Expected Fragmentation: Even with soft ionization, some in-source fragmentation can occur, providing preliminary structural clues. The fragmentation of indole derivatives is often characterized by cleavages in the side chains and preservation of the stable indole core.[1][2][3] A characteristic loss for a carboxylic acid is the neutral loss of CO₂ (44 Da).

Parameter	Predicted Value	Rationale
Molecular Formula	C₁₂H₁₃NO₂
Monoisotopic Mass	203.0946 u
HRMS (ESI-) [M-H]⁻	202.0873 u	Confirms elemental composition.
Key Fragment [M-H-CO₂]⁻	158.0975 u	Indicative of a carboxylic acid moiety.

Infrared (IR) Spectroscopy: A Rapid Functional Group Survey

Fourier-Transform Infrared (FTIR) spectroscopy provides a quick and non-destructive method to identify the key functional groups within the molecule. The spectrum is a molecular fingerprint, with specific bond vibrations corresponding to distinct absorption bands.

Interpreting the Spectrum: For our target molecule, several characteristic peaks are expected:

• O-H Stretch (Carboxylic Acid): A very broad absorption band from approximately 2500 to 3300 cm⁻¹. This broadness is a hallmark of the hydrogen-bonded dimer common in carboxylic acids.[4]

• N-H Stretch (Indole): A moderate, sharp peak typically appearing around 3400-3300 cm⁻¹.[5]

• C-H Stretches: Aromatic C-H stretches appear just above 3000 cm⁻¹, while aliphatic (ethyl, methyl) C-H stretches appear just below 3000 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A very strong, sharp absorption band around 1700-1680 cm⁻¹. Conjugation with the aromatic ring can shift this to a slightly lower wavenumber.

• C=C Stretches (Aromatic): Medium to strong absorptions in the 1600-1450 cm⁻¹ region, characteristic of the indole ring.

The presence of these key bands provides strong, corroborating evidence for an indole ring bearing a carboxylic acid and aliphatic substituents.

Section 2: Mapping the Carbon-Proton Framework with 1D NMR

With the molecular formula and functional groups established, Nuclear Magnetic Resonance (NMR) spectroscopy is employed to map the precise arrangement of atoms.

¹³C NMR Spectroscopy: The Carbon Backbone

The ¹³C NMR spectrum reveals the number of unique carbon environments and their electronic nature. Based on the molecular formula (C₁₂H₁₃NO₂), we expect to see 12 distinct carbon signals (assuming no molecular symmetry).

Predicted Chemical Shifts (δ) in ppm:

• Carbonyl (C=O): ~170-175 ppm. The carboxylic acid carbon is typically deshielded.

• Aromatic/Indole Carbons: ~100-140 ppm. Eight signals are expected for the indole core. The specific shifts are influenced by the substituents.[6][7]

• Aliphatic Carbons: ~10-30 ppm. The ethyl (-CH₂CH₃) and methyl (-CH₃) carbons will appear in the shielded, upfield region.

¹H NMR Spectroscopy: The Proton Environment

The ¹H NMR spectrum provides detailed information on the number of different types of protons, their electronic environments (chemical shift), their neighboring protons (multiplicity), and their relative numbers (integration).

Predicted Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment Rationale
-COOH	> 11.0	Broad Singlet	1H	Highly deshielded, exchangeable proton of the carboxylic acid.
Indole N-H	~8.0 - 9.0	Broad Singlet	1H	Deshielded, exchangeable proton on the indole nitrogen.[6]
Aromatic H-4	~8.1	Singlet (or narrow d)	1H	H-4 is adjacent to the C5-substituent, expected to be a singlet or a doublet with a small ⁴J coupling.
Aromatic H-6	~7.8	Doublet of Doublets (dd)	1H	Exhibits ortho coupling to H-7 and meta coupling to H-4.
Aromatic H-7	~7.3	Doublet (d)	1H	Exhibits ortho coupling to H-6.
Ethyl -CH₂-	~2.8	Quartet (q)	2H	Adjacent to the three protons of the methyl group (n+1=4).
Methyl -CH₃	~2.3	Singlet (s)	3H	Attached to C3 of the indole ring, no adjacent protons.
Ethyl -CH₃	~1.3	Triplet (t)	3H	Adjacent to the two protons of the methylene group (n+1=3).

Section 3: Assembling the Puzzle - The Power of 2D NMR Correlation

While 1D NMR provides a wealth of information, it does not explicitly show which atoms are connected. 2D NMR experiments are the definitive tools for assembling the molecular structure by revealing through-bond correlations. The logic of this workflow is crucial for ensuring an unambiguous assignment.

Structure Elucidation Workflow using NMR.

¹H-¹H COSY: Identifying Proton Spin Systems

The COSY (Correlation Spectroscopy) experiment identifies protons that are coupled to each other, typically through 2 or 3 bonds.

• Key Correlation 1: A cross-peak between the quartet at ~2.8 ppm and the triplet at ~1.3 ppm would definitively confirm they belong to the same ethyl group (-CH₂-CH₃).

• Key Correlation 2: Cross-peaks between the aromatic protons at ~7.8 ppm (H-6) and ~7.3 ppm (H-7) would confirm their ortho relationship on the benzene ring portion of the indole.

¹H-¹³C HSQC: Linking Protons to their Carbons

The HSQC (Heteronuclear Single Quantum Coherence) experiment creates a correlation map between each proton and the carbon to which it is directly attached.[8][9] This is the most reliable method for assigning the signals in the ¹³C NMR spectrum. For example, the proton signal at ~2.3 ppm (C3-CH₃) would show a cross-peak to its corresponding carbon signal in the aliphatic region of the ¹³C spectrum.

¹H-¹³C HMBC: The Definitive Structural Link

The HMBC (Heteronuclear Multiple Bond Correlation) experiment is arguably the most powerful tool for piecing together the molecular puzzle. It reveals correlations between protons and carbons that are separated by 2 or 3 bonds.[8][9][10] This allows for the connection of isolated spin systems and the definitive placement of substituents.

Key HMBC correlations for structural confirmation.

Crucial HMBC Correlations for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid:

• Placement of Ethyl Group: The protons of the ethyl -CH₂ group (~2.8 ppm) should show a correlation to C2 and C3. This confirms the ethyl group is attached to C2.

• Placement of Methyl Group: The protons of the methyl singlet (~2.3 ppm) should show correlations to C2, C3, and the bridgehead carbon C3a. This confirms the methyl group is at the C3 position.

• Placement of Carboxylic Acid: The aromatic proton H-4 (~8.1 ppm) and H-6 (~7.8 ppm) should both show correlations to the carbonyl carbon (~172 ppm). This definitively places the carboxylic acid at the C5 position. The H-4 correlation is particularly informative, as it connects the substituent to a specific position on the benzene ring portion.

Section 4: Self-Validating Experimental Protocols

To ensure the trustworthiness and reproducibility of the data, standardized and rigorous protocols must be followed.

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Dissolve ~0.1 mg of the compound in 1 mL of LC-MS grade methanol containing 0.1% formic acid (for positive mode) or 0.1% ammonium hydroxide (for negative mode).

• Instrumentation: Utilize a Q-TOF or Orbitrap mass spectrometer equipped with an ESI source.

• Infusion: Infuse the sample solution directly into the source at a flow rate of 5-10 µL/min.

• Source Parameters: Set capillary voltage to 3.5 kV, cone voltage to 30 V, source temperature to 120°C, and desolvation gas (N₂) flow to 600 L/hr.

• Acquisition: Acquire data in negative ion mode over a mass range of m/z 50-500. Use a lock mass (e.g., leucine enkephalin) for continuous internal calibration to ensure mass accuracy below 5 ppm.

• Data Processing: Process the raw data to identify the [M-H]⁻ ion and calculate its elemental composition using the instrument's software.

Protocol 2: NMR Spectroscopy (1D and 2D)

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Rationale: DMSO-d₆ is chosen for its ability to dissolve the carboxylic acid and to slow the exchange of the -OH and N-H protons, allowing them to be observed more clearly.[9]

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.[11][12]

• ¹H NMR Acquisition: Acquire with a 30° pulse angle, a 2-second relaxation delay, and 16 scans.

• ¹³C NMR Acquisition: Acquire using a proton-decoupled sequence with a 45° pulse angle, a 2-second relaxation delay, and accumulate at least 1024 scans for good signal-to-noise.

• 2D NMR (COSY, HSQC, HMBC): Utilize standard gradient-selected pulse programs provided by the spectrometer manufacturer.

  • COSY: Acquire with 8-16 scans per increment over a spectral width covering all proton signals.

  • HSQC: Optimize the ¹J C-H coupling constant to ~145 Hz.

  • HMBC: Optimize the long-range coupling constant (ⁿJ C-H) to 8 Hz to observe typical 2- and 3-bond correlations.

• Data Processing: Process all spectra using appropriate window functions (e.g., exponential for 1D, sine-bell for 2D) and perform phase and baseline corrections.

Conclusion

The structure elucidation of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid is a systematic process of evidence accumulation. HRMS establishes the molecular formula, and FTIR identifies the key chemical functionalities. 1D NMR provides the initial map of the proton and carbon frameworks. However, it is the strategic application of 2D NMR techniques—specifically COSY, HSQC, and HMBC—that provides the conclusive, interlocking evidence required for unambiguous assignment. By correlating every atom through its bonding network, this workflow transforms a chemical puzzle into a confirmed molecular structure, ready for further investigation in the drug development pipeline.

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Chemical and physical properties of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

Foreword for the Research Professional: The landscape of drug discovery and materials science is built upon a foundational understanding of molecular characteristics. This guide is structured to provide a comprehensive technical overview of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, a substituted indole derivative. While specific experimental data for this exact molecule is not extensively published, this document, written from the perspective of a Senior Application Scientist, synthesizes information from closely related analogues and established principles of physical organic chemistry. It aims to provide researchers, scientists, and drug development professionals with a robust framework for understanding, handling, and analyzing this compound, thereby enabling its potential application in synthetic and medicinal chemistry. We will delve into its structural and electronic properties, predict its physicochemical parameters, and provide actionable, field-tested protocols for its characterization.

Molecular Structure and Core Chemical Identity

2-Ethyl-3-methyl-1H-indole-5-carboxylic acid belongs to the indole class of heterocyclic compounds, which are characterized by a bicyclic structure consisting of a fused benzene and pyrrole ring. The specific substitutions at the 2, 3, and 5 positions dictate its unique chemical personality.

• Indole Core: The indole ring system is electron-rich and aromatic, making it a privileged scaffold in medicinal chemistry due to its ability to participate in various biological interactions.

• 2-Ethyl & 3-Methyl Groups: These alkyl substituents are electron-donating groups (EDGs) that increase the electron density of the indole ring, potentially influencing its reactivity in electrophilic aromatic substitution reactions. They also add steric bulk and increase the lipophilicity of the molecule.

• 5-Carboxylic Acid Group: This is a strong electron-withdrawing group (EWG) that decreases the electron density of the benzene portion of the indole ring. Crucially, it imparts acidic properties to the molecule and provides a key handle for forming salts, esters, or amides, which is vital for modulating solubility and for synthetic elaboration.

The interplay between the electron-donating alkyl groups and the electron-withdrawing carboxylic acid defines the molecule's overall electronic profile and subsequent reactivity.

Predicted Physicochemical Properties

The following table summarizes the core physicochemical properties. Values are calculated based on chemical structure or estimated by analogy with structurally similar indole carboxylic acids.

Property	Value / Predicted Range	Rationale & Cited Analogs
Molecular Formula	C₁₂H₁₃NO₂	Derived from structure.
Molecular Weight	203.24 g/mol	Calculated from the molecular formula.
Appearance	Off-white to light brown powder	Typical appearance for indole derivatives.[1]
Melting Point (°C)	180 - 220	Carboxylic acids exhibit strong hydrogen bonding, leading to relatively high melting points. The melting point of the related Ethyl 5-Hydroxy-2-methylindole-3-carboxylate is 205-209 °C.[1] The presence of the free acid suggests a potentially higher range.
Boiling Point (°C)	> 350 (decomposes)	High melting point and strong intermolecular forces suggest a high boiling point, likely with decomposition.
Solubility	Soluble in basic aqueous solutions (e.g., aq. NaHCO₃, NaOH), polar organic solvents (e.g., DMSO, DMF, Methanol, Ethanol). Sparingly soluble in water. Insoluble in nonpolar solvents (e.g., hexane).	The carboxylic acid group allows for deprotonation in base to form a soluble carboxylate salt. The indole core provides sufficient organic character for solubility in polar organic solvents.[2]
pKa	4.0 - 5.0	The pKa of benzoic acid is ~4.2. The indole ring system will slightly modify this, but the value is expected to be in the typical range for aromatic carboxylic acids.

Synthesis and Purification Workflow

A plausible and robust synthetic route to 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid is the Fischer Indole Synthesis . This classic and versatile method involves the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde.

Proposed Synthetic Pathway

Caption: Proposed Fischer Indole Synthesis route.

Step-by-Step Synthesis Protocol

Causality: The choice of 4-hydrazinobenzoic acid provides the necessary phenylhydrazine moiety with the carboxylic acid already in the correct position (para to the hydrazine). 2-Pentanone is selected as the ketone partner because its structure will directly yield the desired 2-ethyl and 3-methyl substitution pattern on the indole ring upon cyclization. Polyphosphoric acid (PPA) is an excellent catalyst as it serves as both the acid and a dehydrating agent.

• Hydrazone Formation:

  • In a round-bottom flask, dissolve 1.0 equivalent of 4-hydrazinobenzoic acid in a suitable solvent such as ethanol or acetic acid.

  • Add 1.1 equivalents of 2-pentanone to the solution.

  • Stir the mixture at room temperature for 1-2 hours. The formation of the hydrazone intermediate can be monitored by Thin Layer Chromatography (TLC).

  • The hydrazone may precipitate from the solution and can be isolated by filtration, or the reaction mixture can be carried forward directly.

• Fischer Indole Cyclization:

  • To the hydrazone (or the reaction mixture from the previous step), add an excess of an acid catalyst. Polyphosphoric acid (PPA) is effective; alternatively, a mixture of sulfuric acid in ethanol can be used.

  • Heat the reaction mixture to 80-100 °C. The reaction progress should be monitored by TLC until the starting material is consumed.

  • Self-Validation: The disappearance of the hydrazone spot and the appearance of a new, typically more polar spot (due to the N-H group) on the TLC plate indicates successful cyclization.

• Work-up and Purification:

  • Allow the reaction mixture to cool to room temperature and then pour it carefully onto crushed ice or into cold water. This will precipitate the crude product.

  • Adjust the pH to be slightly acidic (pH 3-4) with a sodium bicarbonate solution to ensure the carboxylic acid is protonated and insoluble.

  • Collect the crude solid by vacuum filtration and wash with cold water.

  • Purification via Recrystallization: The primary purification method for this solid product is recrystallization. A solvent system like ethanol/water or ethyl acetate/hexane is a good starting point. Dissolve the crude solid in the minimum amount of hot solvent, then allow it to cool slowly to form pure crystals.

  • The purity of the final product should be confirmed by melting point analysis and spectroscopic methods.

Analytical Characterization Workflow

A multi-technique approach is essential for the unambiguous structural confirmation and purity assessment of the synthesized compound.

Characterization Workflow Diagram

Caption: Integrated workflow for analytical characterization.

Protocols for Spectroscopic and Chromatographic Analysis

Causality: IR spectroscopy is a rapid and effective method to confirm the presence of key functional groups. The broad O-H stretch and the sharp C=O stretch are unmistakable signatures of the carboxylic acid, while the N-H stretch confirms the indole ring.

• Protocol:

  • Prepare a sample using either a KBr pellet or an Attenuated Total Reflectance (ATR) accessory.

  • Acquire the spectrum from 4000 cm⁻¹ to 400 cm⁻¹.

  • Analyze the spectrum for characteristic peaks.

• Expected Absorptions:

  • ~3300 cm⁻¹ (sharp): Indole N-H stretch.

  • ~3300-2500 cm⁻¹ (very broad): Carboxylic acid O-H stretch.[3]

  • ~3100-3000 cm⁻¹ (medium): Aromatic C-H stretches.

  • ~2960-2850 cm⁻¹ (medium): Aliphatic C-H stretches (ethyl and methyl groups).

  • ~1680 cm⁻¹ (strong, sharp): Carboxylic acid C=O (carbonyl) stretch.[3]

  • ~1600-1450 cm⁻¹ (medium): C=C stretches of the aromatic rings.

Causality: NMR provides the most detailed structural information, confirming the connectivity of all protons and carbons in the molecule. ¹H NMR confirms the substitution pattern, while ¹³C NMR confirms the carbon count and types.

• Protocol:

  • Dissolve ~5-10 mg of the sample in 0.5 mL of a deuterated solvent (DMSO-d₆ is a good choice due to its ability to dissolve carboxylic acids and show the acidic protons).

  • Acquire ¹H and ¹³C spectra on a 400 MHz or higher spectrometer.

• Predicted ¹H NMR Signals (in DMSO-d₆):

  • ~12.0 ppm (singlet, broad, 1H): Carboxylic acid proton (-COOH).

  • ~11.0 ppm (singlet, broad, 1H): Indole N-H proton.

  • ~7.5-8.0 ppm (multiplet, 3H): Protons on the benzene ring (H-4, H-6, H-7). The exact splitting pattern will depend on their coupling.

  • ~2.7 ppm (quartet, 2H): Methylene protons of the ethyl group (-CH₂-CH₃).

  • ~2.2 ppm (singlet, 3H): Methyl protons at the 3-position (-CH₃).

  • ~1.2 ppm (triplet, 3H): Methyl protons of the ethyl group (-CH₂-CH₃).

• Predicted ¹³C NMR Signals (in DMSO-d₆):

  • ~168 ppm: Carboxylic acid carbonyl carbon.

  • ~130-140 ppm: Quaternary carbons of the indole ring.

  • ~110-125 ppm: Aromatic CH carbons of the indole ring.

  • ~20-25 ppm: Ethyl methylene carbon.

  • ~10-15 ppm: Methyl and ethyl terminal carbons.

Causality: MS provides the exact molecular weight of the compound, serving as a final confirmation of the molecular formula.

• Protocol:

  • Dissolve a small amount of sample in a suitable solvent (e.g., methanol).

  • Analyze using Electrospray Ionization (ESI) in both positive and negative modes.

• Expected Results:

  • Positive Mode (ESI+): [M+H]⁺ at m/z 204.24.

  • Negative Mode (ESI-): [M-H]⁻ at m/z 202.24.

Causality: HPLC is the gold standard for assessing the purity of a synthesized compound. A reverse-phase method is ideal for this molecule due to its moderate polarity.

• Protocol:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid or phosphoric acid. A typical gradient might be 10% B to 90% B over 20 minutes.[4] Formic acid is preferred for MS compatibility.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where the indole ring absorbs (e.g., 220 nm or 280 nm).

  • Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent like methanol.

• Self-Validation: A pure sample should result in a single, sharp, symmetrical peak. The peak area percentage can be used to quantify purity, which should ideally be >95% for research applications.

Conclusion and Future Directions

This guide provides a comprehensive framework for understanding the chemical and physical properties of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. While based on predictions and analogies, the provided protocols for synthesis, purification, and analysis are robust and grounded in established chemical principles. These methodologies offer a clear path for any researcher to synthesize and confidently characterize this molecule. The functional handles—the carboxylic acid for derivatization and the indole N-H for substitution—make this compound a versatile building block for creating libraries of novel compounds for screening in drug discovery programs, particularly in areas where indole scaffolds have shown promise, such as in the development of antimicrobial or anticancer agents.[1][5]

References

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Biological activity of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

An In-depth Technical Guide to the Biological Activity of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

Foreword: Charting a Course for Discovery

To our fellow researchers, scientists, and drug development professionals, this document serves as a comprehensive technical guide into the biological landscape of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. It is important to note at the outset that this specific molecule is not extensively characterized in publicly available literature. Therefore, this guide is structured not as a review of established facts, but as a strategic roadmap for investigation. We will leverage our expertise to dissect the molecule's structural features, extrapolate potential biological activities from closely related analogues, and provide robust, field-proven experimental protocols to systematically elucidate its therapeutic potential. This is a guide for discovery, designed to equip you with the rationale and the methodology to pioneer the scientific understanding of this novel indole derivative.

The Indole Scaffold: A Privileged Structure in Medicinal Chemistry

The indole ring system is a cornerstone of medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1][2] Its unique electronic properties and its ability to participate in various non-covalent interactions mean it is frequently found in molecules targeting a wide array of biological targets, from neurotransmitter receptors to enzymes.[1][3] Derivatives of indole carboxylic acids, in particular, have shown promise in diverse therapeutic areas including oncology, infectious disease, and neurology.[3][4]

Our subject molecule, 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, possesses a substitution pattern that suggests several avenues for biological activity. The carboxylic acid at the 5-position is a key feature, often involved in critical binding interactions with protein targets. The alkyl substituents at the 2 and 3 positions will influence the molecule's lipophilicity, metabolic stability, and steric interactions within a binding pocket.

Synthesis Strategy: A Validated Pathway to the Core Molecule

Proposed Synthetic Workflow

The proposed synthesis would begin with a Fischer indole synthesis between 4-hydrazinobenzoic acid and 2-pentanone. This would directly install the 2-ethyl and 3-methyl groups. The final step would be the protection of the indole nitrogen, if necessary, followed by esterification or direct use of the carboxylic acid. An alternative, and perhaps more controlled route, would adapt the synthesis of ethyl 2-methylindole-5-carboxylate, which involves the formation of a substituted indole followed by desulfurization.[5]

Below is a conceptual workflow for the synthesis and purification of the target compound.

Caption: High-level workflow for synthesis and purification.

Hypothesized Biological Activities & Experimental Validation

Based on the activities of structurally similar indole-5-carboxylic acid derivatives, we can postulate several high-probability biological roles for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. For each hypothesis, we present a detailed, self-validating experimental protocol.

Hypothesis 1: Cytotoxic Activity in Cancer Cell Lines

Rationale: 5-hydroxyindole-3-carboxylic acid derivatives have demonstrated promising cytotoxic effects against breast cancer cells with minimal impact on normal cell lines.[3] The indole-5-carboxylic acid scaffold is therefore a rational starting point for investigating novel anticancer agents.

Experimental Protocol: MTT Assay for Cell Viability

This protocol is designed to assess the dose-dependent cytotoxic effect of the compound on a panel of cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous control cell line (e.g., human dermal fibroblasts).

Step-by-Step Methodology:

• Cell Culture: Plate cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

• Compound Preparation: Prepare a 10 mM stock solution of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid in DMSO. Create a serial dilution series (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, 0 µM) in the appropriate cell culture medium.

• Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Self-Validation System: The inclusion of both a vehicle control and a well-characterized positive control ensures that the assay is performing as expected and that any observed effects are due to the test compound.

Hypothesis 2: Antioxidant Activity

Rationale: The indole nucleus is known to be an effective scavenger of free radicals. Various indole derivatives have been reported to possess significant antioxidant capacities.[6] Oxidative stress is implicated in a multitude of diseases, making antioxidant activity a valuable therapeutic property.[6]

Experimental Protocol: DPPH Free Radical Scavenging Assay

This is a rapid and reliable method to screen for in vitro antioxidant activity.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol. Prepare a stock solution of the test compound in methanol and create a serial dilution series.

• Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each compound dilution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 517 nm. Ascorbic acid should be used as a positive control.

• Data Analysis: Calculate the percentage of DPPH scavenging activity and determine the IC₅₀ value.

Caption: Mechanism of the DPPH antioxidant assay.

Hypothesis 3: Neurological Activity via 5-HT Receptor Modulation

Rationale: The indole structure is a well-known pharmacophore for serotonin (5-HT) receptors, particularly the 5-HT₂A receptor.[7] Modulation of this receptor is a key mechanism for many antipsychotic and psychedelic drugs. Given that metabolites of antidepressants can contain an indole-5-carboxylic acid moiety, exploring this target is a logical step.[8]

Experimental Protocol: Radioligand Binding Assay for 5-HT₂A Receptor

This assay will determine if the compound can bind to the 5-HT₂A receptor and displace a known radiolabeled ligand.

Step-by-Step Methodology:

• Membrane Preparation: Use commercially available cell membranes prepared from cells overexpressing the human 5-HT₂A receptor.

• Assay Buffer: Prepare an appropriate binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂ and 0.5 mM EDTA).

• Reaction Mixture: In a 96-well plate, combine the cell membranes, a radiolabeled ligand (e.g., [³H]ketanserin), and varying concentrations of the test compound.

• Incubation: Incubate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Separation: Rapidly filter the reaction mixture through a glass fiber filter to separate bound from free radioligand. Wash the filters with ice-cold buffer.

• Data Acquisition: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the specific binding by subtracting non-specific binding (measured in the presence of a high concentration of a known unlabeled ligand, like spiperone) from total binding. Plot the displacement curve and calculate the Ki (inhibition constant).

Data Summary and Interpretation

All quantitative data from the proposed experiments should be tabulated for clear comparison and interpretation.

Assay	Cell Line / Target	Endpoint	Result (Hypothetical)
MTT Cytotoxicity	MCF-7	IC₅₀ (µM)	To be determined
MTT Cytotoxicity	A549	IC₅₀ (µM)	To be determined
MTT Cytotoxicity	HDF (normal)	IC₅₀ (µM)	To be determined
DPPH Scavenging	-	IC₅₀ (µg/mL)	To be determined
Receptor Binding	5-HT₂A	Ki (nM)	To be determined

Conclusion and Future Directions

This guide provides a foundational strategy for the systematic evaluation of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. The proposed hypotheses, rooted in the known activities of related indole derivatives, offer a scientifically sound starting point. The detailed protocols are designed to generate robust and interpretable data.

Positive results in any of these initial screens would warrant further investigation, including:

• Mechanism of Action Studies: If cytotoxic, investigate the mechanism (e.g., apoptosis, cell cycle arrest).

• In Vivo Efficacy: Test promising compounds in relevant animal models.

• Structure-Activity Relationship (SAR) Studies: Synthesize and test analogues to optimize potency and selectivity.

The exploration of novel chemical entities is the lifeblood of drug discovery. We are confident that this technical guide will serve as an invaluable resource in uncovering the biological and therapeutic potential of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid.

References

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• Frontiers in Microbiology. (2022). Indole-3-Carboxylic Acid From the Endophytic Fungus Lasiodiplodia pseudotheobromae LPS-1 as a Synergist Enhancing the Antagonism of Jasmonic Acid Against Blumeria graminis on Wheat. Retrieved from [Link]

• MDPI. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Retrieved from [Link]

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• PubMed. (2004). A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. Retrieved from [Link]

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The Indole Scaffold: A Privileged Core in Modern Drug Discovery and Development

An In-Depth Technical Guide for Drug Development Professionals

The indole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in medicinal chemistry.[1][2] Its unique structure, consisting of a benzene ring fused to a pyrrole ring, confers a remarkable ability to engage in various biological interactions, including hydrogen bonding, π–π stacking, and hydrophobic interactions.[1] This versatility makes the indole scaffold a "privileged structure," frequently found in natural products, endogenous molecules like the neurotransmitter serotonin, and a multitude of synthetic drugs approved by the FDA.[2][3][4] This guide provides a comprehensive overview of the role of indole compounds in drug discovery, from fundamental chemistry and synthesis to their multifaceted therapeutic applications, mechanisms of action, and future outlook.

Part 1: The Chemistry and Synthesis of the Indole Nucleus

The chemical properties of the indole ring are central to its utility in drug design. The nitrogen atom's lone pair of electrons contributes to the aromatic system, making the ring electron-rich and reactive.[1] Electrophilic substitution reactions predominantly occur at the C3 position of the pyrrole ring.[2] Understanding and controlling the synthesis and functionalization of the indole core is paramount for creating novel therapeutic agents.

Foundational Synthetic Methodologies

Chemists have developed numerous strategies to construct the indole scaffold, each offering distinct advantages for accessing specific substitution patterns.[5]

• Fischer Indole Synthesis : One of the oldest and most reliable methods, it involves the acid-catalyzed reaction of an arylhydrazine with an aldehyde or ketone.[6] This method's robustness has made it a staple in pharmaceutical synthesis.[6][7]

• Leimgruber–Batcho Indole Synthesis : Particularly popular in the pharmaceutical industry, this high-yielding method allows for the synthesis of a wide variety of substituted indoles and is amenable to large-scale production.[6][7]

• Modern & Green Approaches : Contemporary research focuses on developing more environmentally benign synthetic routes. These include using ionic liquids, water as a solvent, microwave irradiation, and nanoparticle catalysts to improve efficiency and reduce waste.[8]

Experimental Protocol: Fischer Indole Synthesis (One-Pot Microwave-Assisted)

This protocol describes a rapid, one-pot synthesis of a substituted indole, adapted from established methodologies.[7] The causality behind using microwave irradiation is to significantly accelerate the reaction rate, reducing synthesis time from hours to minutes. The use of an acid catalyst is crucial for promoting the key[6][6]-sigmatropic rearrangement of the intermediate hydrazone.

Objective: To synthesize 2-phenylindole from phenylhydrazine and acetophenone.

Materials:

• Phenylhydrazine (1.0 mmol)

• Acetophenone (1.0 mmol)

• Polyphosphoric acid (PPA) or Zinc Chloride (ZnCl₂) as catalyst

• Ethanol (5 mL)

• Microwave synthesis vial (10 mL)

• Microwave synthesizer

• Thin Layer Chromatography (TLC) plate (Silica gel)

• Ethyl acetate/Hexane mixture (for TLC)

• Rotary evaporator

Procedure:

• Reactant Combination: In a 10 mL microwave synthesis vial, combine phenylhydrazine (1.0 mmol) and acetophenone (1.0 mmol) in 5 mL of ethanol.

• Catalyst Addition: Add a catalytic amount of polyphosphoric acid (or ZnCl₂). The acid protonates the hydrazone intermediate, facilitating the subsequent cyclization and ammonia elimination steps.

• Microwave Irradiation: Seal the vial and place it in the microwave synthesizer. Irradiate the mixture at 120°C for 10-15 minutes. The sealed vessel allows the reaction to be performed above the solvent's boiling point, further increasing the reaction rate.

• Reaction Monitoring: After cooling, spot a small aliquot of the reaction mixture on a TLC plate and elute with a 3:7 ethyl acetate/hexane mixture to monitor the consumption of starting materials and the formation of the product.

• Work-up and Isolation: Quench the reaction by pouring the mixture into ice-cold water. The product will often precipitate. Collect the solid by filtration.

• Purification: If necessary, purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

• Characterization: Confirm the structure of the synthesized 2-phenylindole using spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry). A self-validating system requires the obtained spectra to match the expected patterns for the target molecule.

Part 2: Therapeutic Applications and Mechanisms of Action

Indole derivatives have demonstrated a vast spectrum of pharmacological activities, leading to their development as drugs for numerous diseases.[3][9][10][11]

Anticancer Therapeutics

The indole scaffold is a prolific source of anticancer agents.[12] Its ability to interact with various enzymatic targets and receptors allows for the disruption of key pathways involved in cancer progression.[12]

• Tubulin Polymerization Inhibition: Vinca alkaloids, a class of indole-containing natural products, are classic examples of anticancer drugs that target tubulin, a critical component of the cell's cytoskeleton.[13][14] By inhibiting tubulin polymerization, these agents arrest the cell cycle in mitosis, leading to apoptosis.[14] Modern synthetic indole derivatives continue to be developed as tubulin inhibitors, with molecular docking studies confirming their binding to sites like the colchicine-binding site on tubulin.[13]

• Kinase Inhibition: Many indole-based compounds act as inhibitors of protein kinases, which are often dysregulated in cancer. Sunitinib, for example, is a multi-kinase inhibitor with an indole core used to treat renal cell carcinoma and other cancers.

• HDAC Inhibition: Histone deacetylase (HDAC) inhibitors are an emerging class of anticancer drugs. Indole-based hydroxamic acid derivatives have shown potent inhibition of HDAC1 and HDAC6, leading to increased histone acetylation, cell cycle arrest, and apoptosis in cancer cells.[13] In preclinical xenograft models, these compounds demonstrated significant tumor growth inhibition with better efficacy and lower toxicity than the standard inhibitor SAHA.[13]

• Hormone Receptor Modulation: In hormone-dependent cancers like breast cancer, indole derivatives have been designed to target estrogen receptor alpha (ER-α).[13] Certain indole-oxadiazole compounds have shown potent antiproliferative activity against ER-α-positive breast cancer cells, with binding affinities significantly higher than the standard drug bazedoxifene.[13]

The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell proliferation, survival, and growth, and it is frequently hyperactivated in cancer. Several novel indole derivatives have been specifically designed to suppress this pathway in cancer treatment.[13]

Caption: Inhibition of the PI3K/Akt/mTOR signaling pathway by indole compounds.

Anti-inflammatory and Analgesic Agents

The indole structure is present in widely used nonsteroidal anti-inflammatory drugs (NSAIDs) like Indomethacin, which reduces pain and inflammation by inhibiting cyclooxygenase (COX) enzymes.[13] Newer research focuses on developing indole derivatives that modulate key inflammatory pathways such as NF-κB and COX-2, offering potential treatments for chronic inflammatory diseases.[9][13]

Antimicrobial and Antiviral Agents

Indole derivatives have shown significant potential against a range of pathogens.[8][9]

• Antibacterial: Indole itself acts as a signaling molecule in bacteria, regulating processes like biofilm formation and drug resistance.[7] Synthetic indole compounds have been developed that exhibit potent activity against drug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA).[9]

• Antimalarial: The indole nucleus is a privileged scaffold for antimalarial drug discovery.[1] Natural indole alkaloids and synthetic hybrids have demonstrated the ability to interfere with parasite growth by inhibiting hemozoin formation, intercalating into parasite DNA, or modulating parasite signaling pathways.[1]

• Antiviral: The indole scaffold is being investigated for activity against various viruses, including SARS-CoV-2.[15] Repurposed indole-containing drugs and novel synthetic analogs are being explored as potential inhibitors of viral replication.[15]

Neurological and Psychiatric Disorders

The structural similarity of indole to the neurotransmitter serotonin makes it a key scaffold for drugs targeting the central nervous system (CNS).

• Antidepressants: Vilazodone is an antidepressant that functions as a partial agonist of the 5HT-1A receptor and a selective serotonin reuptake inhibitor.[2] The indole moiety plays a crucial role in its binding to the target receptor.[2]

• Antipsychotics: Sertindole, a phenylindole derivative, is an antipsychotic medication used to treat schizophrenia.[2] It acts selectively on dopaminergic neurons in the limbic and cortical regions of the brain.[2]

• Antimigraine: The "triptan" class of drugs, used for acute migraine treatment, are indole derivatives that act as agonists for serotonin 5-HT receptors.

Part 3: Drug Discovery Workflow, Challenges, and Future Perspectives

The journey of an indole compound from a laboratory curiosity to a clinical therapeutic is complex, involving rigorous screening, optimization, and testing.

A Typical Drug Discovery Workflow

The development of novel indole-based drugs follows a structured, multi-stage process. The causality of this workflow is to systematically identify potent and selective compounds while simultaneously de-risking them for safety and pharmacokinetic issues.

Caption: A generalized workflow for indole-based drug discovery.

Structure-Activity Relationship (SAR) Studies

SAR studies are crucial for optimizing a "hit" compound into a "lead" candidate.[1] By systematically modifying the indole scaffold—adding, removing, or changing functional groups at different positions—researchers can understand how chemical structure influences biological activity.[1] For example, in antimalarial indoles, SAR studies have revealed how specific substitution patterns and molecular hybridization can overcome drug resistance mechanisms.[1]

Modification to Indole Scaffold	Observed Effect on Biological Activity	Rationale / Example
Substitution at N1	Can alter solubility and metabolic stability.	Protecting the N-H can prevent unwanted metabolism.
Substitution at C3	Often critical for target binding.	The electron-rich nature of C3 makes it a key interaction point.[2]
Substitution on Benzene Ring (C4-C7)	Modulates lipophilicity and electronic properties.	Adding halogens can enhance binding affinity or alter pharmacokinetics.[1]
Hybridization with other Pharmacophores	Can create multi-target drugs or overcome resistance.	Indole-quinoline hybrids combine functionalities to fight chloroquine-resistant malaria.[1]

Challenges in Development

Despite their promise, the development of indole-based drugs is not without challenges:[1]

• Toxicity: Some indole alkaloids exhibit cytotoxicity, requiring careful chemical modification to improve their selectivity for pathological targets over healthy cells.[1] For instance, the natural compound harmine has antitumor properties but is limited by toxicological effects.[16]

• Pharmacokinetic Issues: Poor water solubility, metabolic instability, and low bioavailability are common hurdles that can prevent a potent compound from becoming a viable drug.[1]

• Drug Resistance: As with any therapeutic class, the potential for pathogens or cancer cells to develop resistance to indole-based drugs is a significant concern.[1]

Future Perspectives

The future of indole-based drug discovery is bright, driven by technological and strategic advancements:

• Computational Drug Design: In silico methods, such as molecular docking and machine learning, are accelerating the discovery process by predicting the binding of virtual indole libraries to biological targets, reducing time and cost.[1][15]

• Targeted Delivery Systems: Innovative formulation strategies and targeted delivery systems are being developed to overcome pharmacokinetic challenges and reduce off-target toxicity.

• Hybrid Molecules: The design of hybrid molecules that combine an indole scaffold with other pharmacophores is a promising strategy to create multi-target drugs and combat drug resistance.[1]

Conclusion

The indole scaffold is a uniquely versatile and privileged structure in medicinal chemistry, forming the foundation of numerous approved drugs across a wide range of therapeutic areas. Its chemical tractability, combined with its ability to interact with a multitude of biological targets, ensures its continued relevance in drug discovery. While challenges related to toxicity, pharmacokinetics, and resistance persist, ongoing innovations in synthesis, computational design, and targeted therapies are paving the way for the next generation of highly effective and selective indole-based medicines.

References

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• Indole. (n.d.). In Wikipedia. Retrieved January 23, 2026. [Link]

• Choudhary, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole. Pharmaguideline. [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024). MDPI. [Link]

• Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review. (2024). Natural Resources for Human Health. [Link]

• Synthesis of Medicinally Important Indole Derivatives: A Review. (n.d.). Bentham Science. [Link]

• Indole chemistry breakthrough opens doors for more effective drug synthesis. (2025). Chiba University. [Link]

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• Indole-containing pharmaceuticals: targets, pharmacological activities, and SAR studies. (n.d.). RSC Publishing. [Link]

• Indole-Based Compounds as Potential Drug Candidates for SARS-CoV-2. (2023). MDPI. [Link]

• Indole as an emerging scaffold in anticancer drug design. (2023). AIP Publishing. [Link]

• Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications. (n.d.). Bentham Science. [Link]

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• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. (n.d.). MDPI. [Link]

• Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. (n.d.). MDPI. [Link]

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Protocols & Analytical Methods

Vilsmeier-Haack Reaction for Functionalizing Indole Rings: Application Notes and Protocols

Abstract: The Vilsmeier-Haack (V-H) reaction stands as a cornerstone of modern organic synthesis, prized for its efficiency, mild conditions, and operational simplicity in formylating electron-rich aromatic systems.[1][2] Its application to the indole nucleus is particularly significant, providing a direct and high-yielding pathway to indole-3-carboxaldehyde, a pivotal precursor in the synthesis of pharmaceuticals, agrochemicals, and functional materials.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals, detailing the underlying mechanism, step-by-step experimental protocols, critical process parameters, and troubleshooting advice for the successful application of the Vilsmeier-Haack reaction to indole rings.

The Core Principle: Mechanism and Regioselectivity

The Vilsmeier-Haack reaction is a classic electrophilic aromatic substitution.[2] The process begins with the in-situ formation of a potent electrophile, the Vilsmeier reagent, which then attacks the electron-rich indole ring. The inherent electronic properties of indole dictate the reaction's remarkable regioselectivity.

Generation of the Vilsmeier Reagent

The active electrophile, a chloroiminium salt known as the Vilsmeier reagent, is generated by the reaction of a substituted amide, most commonly N,N-dimethylformamide (DMF), with an acid halide like phosphorus oxychloride (POCl₃).[3] The oxygen of DMF acts as a nucleophile, attacking the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a phosphate ester leaving group to yield the highly electrophilic Vilsmeier reagent.

Caption: Diagram 1: Formation of the Vilsmeier Reagent

Electrophilic Attack and Regioselectivity on Indole

The indole ring system is an electron-rich heterocycle.[1] Due to the nitrogen atom's lone pair delocalization, the pyrrole moiety is significantly more activated towards electrophilic attack than the benzene ring. Molecular orbital calculations and resonance theory confirm that the C3 position is the most nucleophilic and sterically accessible site. Consequently, the Vilsmeier reagent is selectively attacked by the C3 position of the indole. This attack disrupts the aromaticity of the pyrrole ring, forming a resonance-stabilized cationic intermediate (a Wheland intermediate).

Aromatization and Hydrolysis

The intermediate rapidly undergoes deprotonation to restore aromaticity, yielding an enamine-iminium salt. This salt is stable under the anhydrous reaction conditions. During the aqueous work-up, this intermediate is readily hydrolyzed to furnish the final product, indole-3-carboxaldehyde, and releases dimethylamine hydrochloride.

Caption: Diagram 2: Reaction Mechanism on the Indole Ring

Experimental Guide: Synthesis of Indole-3-Carboxaldehyde

This section provides a reliable, field-proven protocol for the formylation of indole. Adherence to safety precautions is paramount due to the nature of the reagents involved.

Critical Safety Precautions

• Phosphorus oxychloride (POCl₃): Highly corrosive, toxic, and reacts violently with water. Handle exclusively in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and acid-resistant gloves.

• N,N-Dimethylformamide (DMF): A potential teratogen and liver toxin. Avoid inhalation and skin contact.

• Reaction Quenching: The work-up procedure involves adding the reaction mixture to ice water. This is an exothermic process. Perform this step slowly and carefully behind a safety shield in the fume hood.

Materials and Reagents

• Indole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Sodium hydroxide (NaOH) or Sodium bicarbonate (NaHCO₃)

• Deionized water & Ice

• Ethyl acetate or Dichloromethane (for extraction)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet

Protocol 1: Standard Vilsmeier-Haack Formylation of Indole

This protocol is adapted from established procedures and is optimized for a high yield of indole-3-carboxaldehyde.[3]

Table 1: Reagent Stoichiometry and Parameters

Reagent	Molar Eq.	Molarity	Amount (for 10 mmol Indole)
Indole	1.0	-	1.17 g
DMF	6.0	12.9 M	4.65 mL
POCl₃	1.5	10.9 M	1.40 mL
Solvent	-	-	Anhydrous DMF acts as solvent
Temperature	-	-	0°C to 90°C
Reaction Time	-	-	2-4 hours

Step-by-Step Procedure:

• Reagent Preparation: In a flame-dried three-neck flask under a nitrogen atmosphere, add anhydrous DMF (4.65 mL). Cool the flask to 0°C using an ice-water bath.

• Vilsmeier Reagent Formation: Add POCl₃ (1.40 mL) dropwise to the cooled DMF via a dropping funnel over 15-20 minutes. Maintain the temperature below 10°C throughout the addition. A thick, pale-yellow precipitate of the Vilsmeier reagent may form. Stir the mixture at 0°C for an additional 30 minutes.

• Substrate Addition: Dissolve indole (1.17 g) in a minimal amount of anhydrous DMF (~2 mL) and add it dropwise to the Vilsmeier reagent mixture.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to 85-90°C and maintain it for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Quenching: Cool the reaction mixture to room temperature. In a separate large beaker, prepare a mixture of crushed ice and water (~100 g). Slowly and carefully pour the reaction mixture onto the ice with vigorous stirring.

• Neutralization: The resulting aqueous solution will be acidic. Carefully neutralize it by slowly adding a saturated solution of sodium bicarbonate or a 10% sodium hydroxide solution until the pH reaches 7-8. The product will precipitate as a pale-yellow solid.

• Isolation and Purification: Collect the crude product by vacuum filtration and wash it thoroughly with cold water. The crude solid can be purified by recrystallization from an ethanol/water mixture to yield pure indole-3-carboxaldehyde.

Caption: Diagram 3: Experimental Workflow

Process Optimization and Troubleshooting

The success of the Vilsmeier-Haack reaction hinges on careful control of experimental parameters.

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	1. Wet reagents or glassware. 2. Insufficient heating (time or temp). 3. Incomplete Vilsmeier reagent formation.	1. Ensure all glassware is flame-dried and reagents are anhydrous. 2. Increase reaction time or temperature slightly; monitor by TLC. 3. Allow sufficient time for POCl₃ and DMF to react at 0°C before adding indole.
Formation of Dark Tar	1. Overheating or prolonged reaction time. 2. Reaction temperature during POCl₃ addition was too high.	1. Reduce reaction temperature or time. 2. Maintain strict temperature control (<10°C) during the formation of the Vilsmeier reagent.
Side Product Formation	1. Incorrect stoichiometry. 2. Presence of highly activating groups on the indole ring may lead to diformylation.	1. Use the recommended 1.5 equivalents of POCl₃. Excess reagent can lead to side reactions.[1] 2. For highly reactive indoles, consider milder conditions or alternative formylating agents.

Applications in Medicinal Chemistry and Beyond

The product, indole-3-carboxaldehyde, is not merely an endpoint but a versatile synthetic hub. Its aldehyde functionality allows for a multitude of subsequent transformations, making it a valuable building block in drug discovery. It serves as a precursor for:

• Schiff Base Formation: Reaction with primary amines to form imines, which are ligands for metal complexes or can be reduced to secondary amines.

• Wittig and Horner-Wadsworth-Emmons Reactions: To extend the carbon chain and introduce double bonds.

• Oxidation and Reduction: Conversion to the corresponding carboxylic acid or alcohol, respectively.

• Synthesis of Fused Heterocycles: Acting as an electrophile in cyclization reactions to build more complex, biologically active scaffolds.[1]

The indole-3-carboxaldehyde core is found in numerous molecules with demonstrated anti-cancer, anti-inflammatory, anti-bacterial, and anti-viral properties, underscoring the Vilsmeier-Haack reaction's enduring importance in medicinal chemistry.[1]

References

• Chahal, M., Dhillon, S., & Kinger, M. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(39), 27429-27464. [Link]

• Roohi, L., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. Current Chemistry Letters, 2(4), 187-194. [Link]

• Roohi, L., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds. ResearchGate. [Link]

• Anonymous. (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. INTERNATIONAL JOURNAL OF PHARMACEUTICAL AND CHEMICAL SCIENCES. [Link]

• Aghazadeh, M., & Ramazani, A. (2019). Formation of indole trimers in Vilsmeier type reactions. Arkivoc, 2019(6), 257-265. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

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• 3. growingscience.com [growingscience.com]

Application Notes & Protocols for the Purification of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Importance of Purity for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

2-Ethyl-3-methyl-1H-indole-5-carboxylic acid is a key heterocyclic building block in medicinal chemistry and materials science. The indole nucleus is a privileged scaffold, appearing in numerous pharmacologically active compounds. The purity of this intermediate is paramount, as even trace impurities can lead to undesirable side reactions, altered biological activity, and complications in downstream applications and regulatory filings. This document provides a comprehensive guide to the purification of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, detailing robust protocols for crystallization, chromatography, and acid-base extraction. The methodologies are presented with an emphasis on the underlying chemical principles to empower researchers to adapt and troubleshoot these techniques effectively.

Understanding the Physicochemical Landscape

The purification strategy for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid is dictated by its molecular structure. The presence of both a hydrophobic indole ring system and a hydrophilic carboxylic acid group governs its solubility. While sparingly soluble in water, it exhibits good solubility in polar organic solvents such as alcohols, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF).[1] This differential solubility is the cornerstone of the purification techniques described herein.

Table 1: Solubility Profile of Indole Carboxylic Acid Derivatives in Common Solvents

Solvent Class	Representative Solvents	Expected Solubility of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Hydrogen bonding between the solvent's hydroxyl group and the compound's carboxylic acid group facilitates dissolution.[1]
Polar Aprotic	Acetone, Ethyl Acetate, DMF, DMSO	Moderate to High	Dipole-dipole interactions and the ability to solvate both the aromatic ring and the carboxylic acid group lead to good solubility.[1]
Non-Polar	Hexane, Cyclohexane, Toluene	Low	The hydrophobic nature of these solvents does not favorably interact with the polar carboxylic acid moiety.[2]
Halogenated	Dichloromethane (DCM), Chloroform	Moderate	Favorable interactions with the indole π-system contribute to solubility.[1]
Aqueous	Water	Low	The hydrophobic character of the indole ring dominates, leading to poor water solubility.[1]

Purification Workflow Overview

The purification of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid from a crude reaction mixture typically involves a multi-step approach to remove unreacted starting materials, by-products, and colored impurities.

Caption: General purification workflow for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid.

Protocol 1: Purification by Acid-Base Extraction

This technique leverages the acidic nature of the carboxylic acid group to separate it from neutral or basic impurities.

Principle of the Method

2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, being a carboxylic acid, will react with a mild base (e.g., sodium bicarbonate) to form a water-soluble carboxylate salt. Neutral organic impurities will remain in the organic phase, while basic impurities can be removed by a subsequent wash with a dilute acid. The desired product is then recovered by acidifying the aqueous layer, causing the carboxylic acid to precipitate.

Step-by-Step Protocol

• Dissolution: Dissolve the crude product in a suitable organic solvent such as ethyl acetate or dichloromethane (DCM).

• Basification: Transfer the organic solution to a separatory funnel and add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Shake the funnel vigorously, venting frequently to release the carbon dioxide gas that is generated.

• Separation: Allow the layers to separate. The deprotonated product will be in the aqueous layer. Drain the aqueous layer into a clean flask.

• Re-extraction: Add more saturated NaHCO₃ solution to the organic layer and repeat the extraction process to ensure complete recovery of the product. Combine the aqueous extracts.

• Acidification: Cool the combined aqueous extracts in an ice bath and slowly add a dilute acid, such as 1M hydrochloric acid (HCl), with stirring until the pH is acidic (pH ~2-3). The 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid with cold deionized water to remove any remaining inorganic salts.

• Drying: Dry the purified solid under vacuum to a constant weight.

Protocol 2: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility at different temperatures.

Principle of the Method

The ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but will dissolve it completely at an elevated temperature. Impurities should either be insoluble at the higher temperature or remain soluble at the lower temperature. As the hot, saturated solution cools, the solubility of the target compound decreases, leading to the formation of pure crystals.

Step-by-Step Protocol

• Solvent Selection: Based on the solubility data, a polar protic solvent like ethanol or a mixed solvent system such as ethanol/water or ethyl acetate/hexane is a good starting point.[3]

• Dissolution: Place the crude 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to the solvent's boiling point with stirring. Continue to add small portions of the hot solvent until the solid just dissolves.

• Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, inorganic salts), perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should begin. For maximum recovery, you can then place the flask in an ice bath.[4]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the crystals under vacuum to remove all traces of the solvent.

Table 2: Troubleshooting Recrystallization

Issue	Potential Cause	Suggested Solution
No crystals form	Too much solvent used; solution is not supersaturated.	Boil off some of the solvent to concentrate the solution. Scratch the inside of the flask with a glass rod. Add a seed crystal.
Oiling out	The compound is insoluble in the solvent at all temperatures, or the boiling point of the solvent is higher than the melting point of the compound.	Add a co-solvent in which the compound is less soluble.
Colored product	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before the hot filtration step. This is not always effective and may reduce yield.

Protocol 3: Purification by Column Chromatography

For challenging separations where impurities have similar solubility profiles to the product, column chromatography is the method of choice.

Principle of the Method

This technique separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent). Due to the acidic nature of the target compound, it may streak on a standard silica gel column. To mitigate this, a small amount of a volatile acid is often added to the eluent.[5]

Step-by-Step Protocol

• Stationary Phase and Eluent Selection:

  • Stationary Phase: Silica gel (60 Å, 230-400 mesh) is a standard choice.

  • Eluent System: A good starting point is a mixture of a non-polar solvent and a polar solvent, such as hexane/ethyl acetate or dichloromethane/methanol.[3] To improve the peak shape and prevent streaking, add a small amount (0.1-1%) of acetic acid or trifluoroacetic acid (TFA) to the eluent.[5] Determine the optimal eluent ratio using thin-layer chromatography (TLC).

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM. If using a stronger solvent, pre-adsorb the sample onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Begin eluting the column with the mobile phase, collecting fractions.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The added acid (acetic acid or TFA) will also be removed during this process, especially under high vacuum.

• Final Drying: Dry the purified product under high vacuum to remove any residual solvent.

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Definitive Structural Elucidation of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid: A Comprehensive Guide to 1H NMR Spectral Analysis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1] Precise structural verification is paramount during the synthesis and development of novel indole derivatives. This application note provides an in-depth guide to the ¹H Nuclear Magnetic Resonance (NMR) spectral analysis of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, a representative multi-substituted indole. We move beyond a simple recitation of data to explain the causal relationships between the molecule's electronic environment and its spectral output. This guide details a robust experimental protocol, a predicted spectral analysis grounded in established principles of chemical shift and spin-spin coupling, and troubleshooting insights for achieving high-fidelity data.

Introduction: The Rationale for NMR in Indole Chemistry

The biological activity of indole derivatives is exquisitely sensitive to their substitution patterns. Minor positional changes of functional groups can dramatically alter pharmacological profiles. Therefore, unambiguous confirmation of the intended molecular structure is a non-negotiable step in the drug development pipeline. ¹H NMR spectroscopy is the most powerful and accessible technique for this purpose, providing a detailed fingerprint of a molecule's proton framework.[2][3]

For a molecule like 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, ¹H NMR allows us to:

• Confirm Regiochemistry: Verify the precise placement of the ethyl, methyl, and carboxylic acid groups on the indole scaffold.

• Validate Functional Groups: Identify the presence of labile protons from the N-H and -COOH moieties.

• Ensure Purity: Detect the presence of residual solvents, starting materials, or isomeric impurities.

This guide is structured to empower researchers to not only acquire a clean spectrum but to interpret it with a high degree of confidence, linking every peak and splitting pattern back to the underlying molecular architecture.

Theoretical Analysis: Predicting the ¹H NMR Spectrum

Before entering the lab, a theoretical prediction of the spectrum is essential. This practice hones analytical skills and provides a roadmap for interpretation. The structure of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid presents eight distinct proton environments, each with a unique electronic signature.

The analysis hinges on two core NMR principles:

• Chemical Shift (δ): The position of a signal on the x-axis (in ppm), which is determined by the local electronic environment. Electron-withdrawing groups (like -COOH) "deshield" nearby protons, shifting their signals downfield (to higher ppm values), while electron-donating groups (like alkyls) cause an upfield shift.[4]

• Spin-Spin Coupling (J): The splitting of a signal into multiple lines (multiplicity), caused by the magnetic influence of non-equivalent protons on adjacent atoms.[5][6] This interaction is transmitted through the bonding electrons and is a key tool for determining connectivity.

Molecular Structure and Proton Environments

The diagram below illustrates the unique proton environments of the target molecule, which will be the basis for our spectral assignment.

Figure 1. Molecular structure of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid with unique proton environments labeled (a-h).

Experimental Protocol

This protocol is designed to be self-validating, ensuring high-quality, reproducible results. The choice of solvent is critical; DMSO-d₆ is highly recommended as its polarity and hydrogen-bond accepting nature prevent the rapid exchange of the N-H and COOH protons, allowing for their clear observation.[7][8]

Materials and Equipment

• 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid (5-10 mg)

• Dimethyl sulfoxide-d₆ (DMSO-d₆), 99.9 atom % D

• High-quality 5 mm NMR tubes

• Volumetric pipette or gas-tight syringe (1 mL)

• Vortex mixer

• NMR Spectrometer (300 MHz or higher)

Step-by-Step Sample Preparation

Figure 2. Workflow for preparing a high-quality NMR sample.

• Weighing: Accurately weigh 5-10 mg of the solid sample. For ¹H NMR, this concentration is sufficient to obtain a good signal-to-noise ratio in a few minutes.[9][10]

• Dissolution: Transfer the solid to a small, clean glass vial. Using a calibrated pipette, add approximately 0.7 mL of DMSO-d₆.

• Homogenization: Vortex the vial until the sample is completely dissolved. A homogenous solution is crucial for acquiring sharp, well-resolved peaks, as solids or suspended particles will degrade the magnetic field homogeneity (shimming).[9]

• Transfer: Carefully transfer the clear solution into a clean, unscratched 5 mm NMR tube. Avoid introducing any particulate matter. If solids persist, filter the solution through a small plug of glass wool placed inside a Pasteur pipette.

• Final Check: Ensure the sample height in the tube is adequate (typically 4-5 cm) to be within the detector coil range. Cap the tube securely.

Data Acquisition

Standard ¹H NMR acquisition parameters on a 400 MHz spectrometer are generally sufficient. Key parameters include:

• Number of Scans: 16-32 scans

• Relaxation Delay (d1): 1-2 seconds

• Acquisition Time (aq): 3-4 seconds

• Pulse Angle: 30-45 degrees

Spectral Interpretation: Decoding the Data

The following table summarizes the predicted ¹H NMR signals for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid in DMSO-d₆. The chemical shifts are estimates based on analogous structures and established substituent effects.[7][11][12]

Proton Label (Fig. 1)	Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale & In-Depth Analysis
h	-COOH	~12.0 - 13.0	Broad Singlet (br s)	N/A	1H	The carboxylic acid proton is highly deshielded due to the strong electron-withdrawing effect of the two oxygen atoms.[13] Its signal is typically broad due to hydrogen bonding and chemical exchange. This peak will disappear upon addition of a drop of D₂O.
a	N-H	~11.0 - 11.5	Broad Singlet (br s)	N/A	1H	The indole N-H proton is also significantly deshielded and often appears as a broad singlet.[14] Its chemical shift is sensitive to concentration and temperature. This peak is also exchangeable with D₂O.
e	H-4	~8.1 - 8.2	Singlet (s) or narrow d	J ≈ 1-2 Hz	1H	This proton is ortho to the electron-withdrawing carboxylic acid group, causing a strong downfield shift. It appears as a singlet or a very narrow doublet due to a small four-bond (meta) coupling to H-6.
f	H-6	~7.7 - 7.8	Doublet of Doublets (dd)	J ≈ 8.5, 1.5 Hz	1H	H-6 is coupled to H-7 (ortho coupling, large J value) and H-4 (meta coupling, small J value), resulting in a characteristic dd pattern.[15]
g	H-7	~7.3 - 7.4	Doublet (d)	J ≈ 8.5 Hz	1H	This proton is ortho to the electron-donating pyrrole ring fusion. It is split into a doublet only by its ortho neighbor, H-6.
c	-CH₂- (Ethyl)	~2.7 - 2.8	Quartet (q)	J ≈ 7.5 Hz	2H	The methylene protons are in a benzylic-like position, deshielded by the aromatic ring. They are split into a quartet by the three adjacent methyl protons (n+1 rule, 3+1=4).[16]
b	-CH₃ (at C3)	~2.3 - 2.4	Singlet (s)	N/A	3H	This methyl group is attached to an sp² carbon of the indole ring and has no adjacent protons, hence it appears as a sharp singlet.
d	-CH₃ (Ethyl)	~1.2 - 1.3	Triplet (t)	J ≈ 7.5 Hz	3H	These alkyl protons are the most shielded in the molecule. They are split into a triplet by the two adjacent methylene protons (n+1 rule, 2+1=3). The J value will be identical to that of the quartet.

Conclusion

The ¹H NMR spectrum provides a definitive and information-rich confirmation of the structure of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. By following the detailed protocol and applying the principles of spectral interpretation outlined in this guide, researchers can confidently verify the identity and purity of their synthesized compounds. The key diagnostic signals include the two exchangeable broad singlets for the -COOH and N-H protons at very low field, the distinct aromatic splitting patterns confirming the 5-substitution, and the characteristic quartet-triplet signature of the ethyl group. This systematic approach exemplifies the power of NMR spectroscopy as an indispensable tool in modern drug discovery and organic synthesis.

References

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 1-15. [Link]

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. (2025, February 22). YouTube. [Link]

• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. (n.d.). MDPI. [Link]

• Spectroscopy of Carboxylic Acids and Nitriles. (2025, January 19). Chemistry LibreTexts. [Link]

• Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. The Journal of Organic Chemistry, 35(4), 996-999. [Link]

• NMR Techniques in Organic Chemistry: a quick guide. (n.d.). University of Cambridge. [Link]

• NMR Sample Preparation. (n.d.). University of Notre Dame. [Link]

• Abraham, R. J., & Siverns, T. M. (n.d.). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Modgraph. [Link]

• Spin-Spin Coupling. (2019, August 12). Chemistry LibreTexts. [Link]

• Le-Thanh, H., & Vocelle, D. (1989). 1H NMR studies of proton transfer in Schiff base and carboxylic acid systems. Canadian Journal of Chemistry, 67(11), 1837-1843. [Link]

• NMR Protocols and Methods. (n.d.). Springer Nature Experiments. [Link]

• NMR Sample Preparation. (n.d.). Iowa State University Chemical Instrumentation Facility. [Link]

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• Spin-Spin Coupling. (n.d.). University of Regensburg. [Link]

• 1H NMR Chemical Shift. (n.d.). Oregon State University. [Link]

• Al-Tel, T. H. (2015). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 20(8), 13836-13848. [Link]

• NMR Sample Preparation: The Complete Guide. (n.d.). Organomation. [Link]

• Common 1H NMR Splitting Patterns. (n.d.). University of Calgary. [Link]

• Guide: Preparing a Sample for NMR analysis – Part I. (2024, February 29). Nanalysis. [Link]

• Why do I have a carboxylic acid (-OH) peak missing in an NMR spectrum? (2016, January 6). ResearchGate. [Link]

• NMR Sample Preparation. (n.d.). Western University. [Link]

• Nuclear Magnetic Resonance Spectroscopy. (n.d.). Michigan State University Department of Chemistry. [Link]

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Application Notes and Protocols: Investigating the Antimicrobial Properties of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

Foreword for the Researcher

The relentless rise of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents. Indole derivatives have emerged as a promising class of heterocyclic compounds, exhibiting a broad spectrum of biological activities, including antimicrobial effects.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically investigate the antimicrobial properties of a novel indole compound, using 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid as a primary example.

While specific data on 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid is not yet prevalent in published literature, the protocols outlined herein are established, robust, and universally applicable for the evaluation of new chemical entities. This guide is designed to be a self-validating system, emphasizing the scientific rationale behind experimental choices and ensuring the generation of reliable and reproducible data. Our objective is to empower you to not only determine the antimicrobial efficacy of your target compound but also to delve into its potential mechanism of action, a critical step in the drug development pipeline.

Section 1: Compound Handling and Preparation

Prior to initiating any biological assays, it is imperative to properly handle and prepare the test compound.

1.1. Compound Acquisition and Purity Assessment: 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid can be synthesized through various organic chemistry routes, often involving Fischer indole synthesis or other cyclization methods. A detailed synthesis protocol for a related compound, ethyl 2-methylindole-5-carboxylate, is available and can be adapted.[4] It is crucial to confirm the identity and purity of the synthesized compound using standard analytical techniques such as NMR, Mass Spectrometry, and HPLC. A purity of ≥95% is recommended for biological screening.

1.2. Preparation of Stock Solutions: A high-concentration stock solution of the test compound should be prepared in a suitable solvent.

• Protocol:

  • Accurately weigh the desired amount of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid.

  • Dissolve the compound in 100% dimethyl sulfoxide (DMSO) to a final concentration of 10 mg/mL. Expert Insight: DMSO is a common solvent for solubilizing organic compounds for biological assays. However, it is essential to have a vehicle control (DMSO alone) in all experiments to account for any potential solvent-induced effects on microbial growth.

  • Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile container.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Section 2: Primary Antimicrobial Susceptibility Testing

The initial step in evaluating a new compound is to determine its minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC). These values quantify the compound's potency against a panel of clinically relevant microorganisms.

2.1. Selection of Microbial Strains: A representative panel of microorganisms should be selected to assess the spectrum of activity. This panel should include:

• Gram-positive bacteria: Staphylococcus aureus (e.g., ATCC 25923), Enterococcus faecalis (e.g., ATCC 29212)

• Gram-negative bacteria: Escherichia coli (e.g., ATCC 25922), Pseudomonas aeruginosa (e.g., ATCC 27853)

• Fungi: Candida albicans (e.g., ATCC 90028)

2.2. Protocol for Broth Microdilution MIC Assay: The broth microdilution method is a standardized and widely used technique for determining the MIC of an antimicrobial agent.[5][6][7][8][9]

• Materials:

  • 96-well sterile microtiter plates

  • Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria

  • RPMI-1640 medium for fungi

  • Bacterial/fungal cultures grown to the appropriate logarithmic phase

  • Test compound stock solution (10 mg/mL in DMSO)

  • Positive control antibiotic (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

  • Spectrophotometer or microplate reader

• Step-by-Step Methodology:

  • Inoculum Preparation: Prepare a standardized inoculum of each microorganism to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the appropriate broth.[10]

  • Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the broth. The final concentrations should typically range from 256 µg/mL to 0.5 µg/mL.

  • Inoculation: Add the standardized inoculum to each well containing the diluted compound.

  • Controls: Include the following controls on each plate:

    • Growth Control: Inoculum in broth without any compound.

    • Sterility Control: Broth only.

    • Vehicle Control: Inoculum in broth with the highest concentration of DMSO used.

    • Positive Control: Inoculum with a serial dilution of a standard antibiotic.

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[11]

2.3. Protocol for MBC Determination: The MBC is the lowest concentration of an antimicrobial agent that results in a 99.9% reduction in the initial bacterial inoculum.[10][12]

• Methodology:

  • Following the MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

  • Spot-plate the aliquot onto a sterile Mueller-Hinton Agar (MHA) plate.

  • Incubate the MHA plates at 37°C for 18-24 hours.

  • The MBC is the lowest concentration of the compound that results in no colony formation on the MHA plate.[13]

Data Presentation: Example MIC and MBC Data Table

Microorganism	Strain	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	ATCC 25923
Enterococcus faecalis	ATCC 29212
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853
Candida albicans	ATCC 90028

Workflow for Primary Antimicrobial Susceptibility Testing

Caption: Workflow for MIC and MBC determination.

Section 3: Investigating the Mechanism of Action

Once antimicrobial activity is confirmed, the next crucial step is to investigate the compound's mechanism of action. Based on the known activities of other indole derivatives, plausible targets include the bacterial cell membrane and DNA replication machinery.[14][15][16]

3.1. Cell Membrane Integrity Assay: This assay determines if the test compound disrupts the bacterial cell membrane, leading to the leakage of intracellular components.

• Principle: Damage to the cell membrane results in the release of nucleic acids, which can be quantified by measuring the absorbance at 260 nm (A260).[17]

• Protocol:

  • Grow the target bacterial strain to the mid-logarithmic phase and harvest the cells by centrifugation.

  • Wash the cells with a suitable buffer (e.g., phosphate-buffered saline, PBS).

  • Resuspend the cells in the buffer to a standardized optical density.

  • Expose the bacterial suspension to the test compound at concentrations of 1x MIC and 2x MIC.

  • Include a positive control (e.g., a known membrane-disrupting agent like polymyxin B) and a negative control (untreated cells).

  • Incubate the suspensions at 37°C for a defined time course (e.g., 0, 30, 60, 120 minutes).

  • At each time point, centrifuge the samples and measure the A260 of the supernatant.

  • An increase in A260 over time compared to the negative control indicates membrane damage.

Alternative Method: Fluorescence-Based Assay The LIVE/DEAD™ BacLight™ Bacterial Viability Kit provides a more sensitive and visual assessment of membrane integrity using fluorescent dyes (SYTO 9 and propidium iodide).[18] Cells with intact membranes fluoresce green, while those with compromised membranes fluoresce red.

3.2. DNA Gyrase Inhibition Assay: DNA gyrase is a type II topoisomerase essential for bacterial DNA replication and a validated target for antibiotics.[19] Inhibition of this enzyme can be assessed using a supercoiling assay.

• Principle: DNA gyrase introduces negative supercoils into relaxed circular DNA in an ATP-dependent manner. An inhibitor will prevent this supercoiling, which can be visualized by agarose gel electrophoresis as the supercoiled DNA migrates faster than the relaxed form.

• Protocol:

  • Commercially available DNA gyrase assay kits provide the necessary enzyme, relaxed plasmid DNA (e.g., pBR322), and reaction buffer.[20]

  • Set up reactions containing DNA gyrase, relaxed plasmid DNA, ATP, and varying concentrations of the test compound.

  • Include a positive control inhibitor (e.g., novobiocin or ciprofloxacin) and a no-enzyme control.

  • Incubate the reactions at 37°C for 1-2 hours.

  • Stop the reaction and analyze the DNA topology by agarose gel electrophoresis.

  • Stain the gel with ethidium bromide or a safer alternative and visualize it under UV light. Inhibition is observed as a decrease in the amount of supercoiled DNA compared to the no-compound control.

Proposed Mechanism of Action Investigation Workflow

Caption: Decision tree for investigating the mechanism of action.

Section 4: Concluding Remarks and Future Directions

This guide provides a foundational framework for the antimicrobial evaluation of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid and other novel indole derivatives. The data generated from these protocols will offer a clear indication of the compound's antimicrobial potential and its likely mode of action. Positive results from these initial studies would warrant further investigation, including:

• Time-kill kinetics assays to determine if the compound is bactericidal or bacteriostatic over time.

• In vivo efficacy studies in animal models of infection.

• Toxicity profiling to assess the compound's safety.

• Structure-activity relationship (SAR) studies to optimize the compound's potency and pharmacokinetic properties.

The systematic application of these protocols will ensure the generation of high-quality, reproducible data, paving the way for the potential development of new and effective antimicrobial therapies.

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Application Notes & Protocols: A Multi-Tiered Approach to Evaluating the Anti-inflammatory Activity of Indole Compounds

Introduction: The Enduring Promise of the Indole Scaffold in Inflammation Research

Inflammation is a fundamental, protective biological response to harmful stimuli such as pathogens, damaged cells, or irritants. However, when dysregulated, this complex process underpins a vast array of chronic diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The search for novel anti-inflammatory agents remains a cornerstone of modern drug discovery.

Within the landscape of medicinal chemistry, the indole nucleus stands out as a "privileged scaffold."[1] This bicyclic heteroaromatic structure is found in numerous natural products and has been masterfully exploited to create synthetic drugs with a wide spectrum of biological activities.[2] Its ability to engage in hydrogen bonding, π–π stacking, and hydrophobic interactions allows it to bind effectively to a diverse range of biological targets.[1] The archetypal nonsteroidal anti-inflammatory drug (NSAID), Indomethacin, features an indole core, underscoring the scaffold's long-established therapeutic relevance in this field.[2][3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive, multi-tiered framework for the systematic evaluation of novel indole compounds for anti-inflammatory activity. We move beyond simple checklists, explaining the causality behind experimental choices to build a robust, self-validating data package. The journey begins with broad, high-throughput in vitro screens, progresses to mechanism-focused cell-based and enzymatic assays, and culminates in preclinical validation using an in vivo model.

Part 1: Foundational In Vitro Assays for Initial Screening

Core Principle: The initial phase of discovery aims to rapidly and cost-effectively identify "hit" compounds from a library of indole derivatives. The following assays are foundational screens that model key events in the inflammatory process—protein denaturation and loss of membrane integrity.

Assay 1: Inhibition of Protein Denaturation

Scientific Rationale: A hallmark of inflammation is the denaturation of tissue proteins. The ability of a compound to prevent this process is a well-recognized indicator of its potential anti-inflammatory activity.[4] We utilize Bovine Serum Albumin (BSA) as a model protein, which denatures upon heating, leading to an increase in solution turbidity that can be measured spectrophotometrically.

Protocol: Heat-Induced BSA Denaturation Assay

• Reagent Preparation:

  • Prepare a 1% w/v solution of Bovine Serum Albumin (BSA) in Tris-HCl buffer (50 mM, pH 6.3).

  • Dissolve indole test compounds and a positive control (e.g., Diclofenac Sodium) in a suitable solvent (e.g., DMSO) to create stock solutions (e.g., 10 mg/mL).

• Assay Setup (in microcentrifuge tubes):

  • Control: 0.45 mL of 1% BSA solution + 0.05 mL of vehicle (e.g., DMSO).

  • Test Samples: 0.45 mL of 1% BSA solution + 0.05 mL of indole compound solution to achieve final concentrations (e.g., 10, 50, 100, 250, 500 µg/mL).

  • Positive Control: 0.45 mL of 1% BSA solution + 0.05 mL of Diclofenac Sodium solution at the same final concentrations.

• Incubation:

  • Incubate all tubes at room temperature (approx. 37°C) for 20 minutes.[5]

  • Induce denaturation by heating the tubes in a water bath at 70°C for 20 minutes.[5]

• Measurement:

  • Cool the samples to room temperature.

  • Measure the absorbance (turbidity) of each sample at 660 nm using a spectrophotometer.

• Data Analysis:

  • The percentage inhibition of protein denaturation is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100[5]

  • Calculate the IC50 value (the concentration of the compound that causes 50% inhibition) by plotting percentage inhibition against compound concentration.

Trustworthiness Check: The inclusion of Diclofenac Sodium, a known NSAID, serves as a positive control to validate the assay's performance. The vehicle control confirms that the solvent used to dissolve the compounds does not interfere with the assay.

Assay 2: Red Blood Cell (RBC) Membrane Stabilization

Scientific Rationale: The membrane of red blood cells (RBCs) is structurally analogous to the lysosomal membrane. During inflammation, lysosomal enzymes are released, causing tissue damage. Compounds that can stabilize the RBC membrane against stressors like heat or hypotonicity are thought to be capable of stabilizing lysosomal membranes, thereby limiting the release of inflammatory mediators.[6][7]

Protocol: Heat-Induced Hemolysis Assay

• RBC Suspension Preparation:

  • Collect fresh whole human blood in heparinized tubes.

  • Centrifuge at 3000 rpm for 10 minutes. Discard the plasma (supernatant) and buffy coat.[6]

  • Wash the pelleted RBCs three times with an equal volume of isotonic saline (0.85% w/v NaCl).

  • Prepare a 10% v/v RBC suspension in isotonic saline.[8]

• Assay Setup (in microcentrifuge tubes):

  • The reaction mixture consists of 1 mL of phosphate buffer (0.15 M, pH 7.4), 2 mL of hyposaline (0.36% NaCl), and 0.5 mL of the 10% RBC suspension.[8]

  • Control (Maximum Hemolysis): Reaction mixture + Vehicle (e.g., DMSO).

  • Test Samples: Reaction mixture + Indole compounds at various concentrations (e.g., 100-1000 µg/mL).

  • Positive Control: Reaction mixture + Diclofenac Sodium at the same concentrations.

• Incubation & Lysis:

  • Incubate all tubes at 56°C for 30 minutes in a water bath.

  • Immediately cool the tubes under running tap water.

  • Centrifuge at 2500 rpm for 5 minutes.

• Measurement:

  • Collect the supernatant, which contains hemoglobin released from lysed RBCs.

  • Measure the absorbance of the hemoglobin content in the supernatant at 560 nm.

• Data Analysis:

  • The percentage of membrane protection (inhibition of hemolysis) is calculated as: % Protection = 100 - [(Absorbance of Sample / Absorbance of Control) x 100]

Field Insight: While this is a robust screening assay, it's critical to ensure the complete removal of organic solvents like methanol or ethanol from extracts or final compound solutions, as residual solvent can independently cause membrane stabilization and yield false-positive results.[7][9]

Part 2: Cell-Based Assays for Mechanistic Insights

Core Principle: After identifying initial hits, the next step is to validate their activity in a more biologically relevant system. Murine macrophage cell lines, such as RAW 264.7, are the workhorse for this stage. When stimulated with bacterial lipopolysaccharide (LPS), these cells mimic the inflammatory response of innate immune cells.

Caption: General workflow for cell-based anti-inflammatory assays.

Assay 3: Inhibition of Nitric Oxide (NO) Production

Scientific Rationale: Nitric oxide (NO) is a key signaling molecule and a potent pro-inflammatory mediator produced by the enzyme inducible nitric oxide synthase (iNOS) in macrophages following LPS stimulation.[10][11] Measuring the inhibition of NO production is a reliable method for quantifying a compound's anti-inflammatory effect in a cellular context.[12]

Protocol: Griess Assay for Nitrite Quantification

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed cells in a 96-well plate at a density of 1x10⁵ cells/well and allow them to adhere overnight.[13]

• Treatment:

  • Remove the old media. Pre-treat the cells with various non-toxic concentrations of the indole compounds for 1-2 hours.

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the unstimulated control.

  • Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Nitrite Measurement:

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • Incubate at room temperature for 10 minutes, protected from light.

  • Measure the absorbance at 540 nm. The amount of nitrite (a stable breakdown product of NO) is determined using a sodium nitrite standard curve.[12]

• Self-Validation - The Critical Cytotoxicity Assay:

  • Causality Check: A decrease in NO could mean the compound is effective, or it could mean the compound is simply killing the cells. To distinguish between these, a concurrent cell viability assay (e.g., MTT, MTS, or PrestoBlue™) is mandatory .

  • Protocol (MTT): After collecting the supernatant for the Griess assay, add 20 µL of MTT solution (5 mg/mL) to the remaining cells in each well. Incubate for 4 hours. Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals. Read absorbance at 570 nm.

  • Interpretation: Only compounds that inhibit NO production at non-cytotoxic concentrations are considered true anti-inflammatory hits.[10]

Assay 4: Quantification of Pro-inflammatory Cytokines (TNF-α & IL-6)

Scientific Rationale: Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are pivotal pro-inflammatory cytokines that orchestrate the inflammatory response.[14][15] Their levels are dramatically upregulated in LPS-stimulated macrophages. Quantifying the reduction of these cytokines provides direct evidence of a compound's anti-inflammatory efficacy.

Protocol: Enzyme-Linked Immunosorbent Assay (ELISA)

• Principle: ELISA is a highly specific and sensitive immunoassay that uses antibodies to capture and detect a specific protein (e.g., TNF-α) in a sample.

• Methodology:

  • Use the same cell culture supernatants collected for the Griess assay.

  • Follow the protocol provided by a commercial ELISA kit for human or mouse TNF-α or IL-6.[14]

  • General Steps: A 96-well plate is coated with a capture antibody specific to the cytokine. The supernatant is added, and any cytokine present is bound. After washing, a biotin-conjugated detection antibody is added, followed by a streptavidin-HRP conjugate. Finally, a substrate is added, which develops a color in proportion to the amount of bound cytokine. The reaction is stopped, and absorbance is read at 450 nm.[14]

  • The concentration of the cytokine in each sample is determined by comparison to a standard curve generated with known concentrations of the recombinant cytokine.

Parameter	Assay	Typical Concentration Range for Indole Compounds	Positive Control
Nitric Oxide (NO)	Griess Assay	1 - 100 µM	L-NAME
TNF-α	ELISA	1 - 100 µM	Dexamethasone
IL-6	ELISA	1 - 100 µM	Dexamethasone
Cell Viability	MTT Assay	>100 µM (for CC50)	Doxorubicin

Table 1: Summary of cell-based assay parameters and expected outcomes for active compounds.

Mechanism Deep Dive: Targeting the NF-κB Signaling Pathway

Scientific Rationale: The transcription factor Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a master regulator of inflammation.[16][17] In unstimulated cells, NF-κB is held inactive in the cytoplasm by an inhibitory protein called IκBα. Upon LPS stimulation, a cascade is initiated that leads to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate into the nucleus, where it binds to DNA and drives the transcription of pro-inflammatory genes, including iNOS, COX-2, TNF-α, and IL-6.[18][19] Many potent anti-inflammatory agents act by inhibiting this pathway.

Caption: The canonical NF-κB inflammatory signaling pathway.

Part 3: Acellular Enzymatic Assays for Direct Target Identification

Core Principle: To determine if an indole compound acts by directly inhibiting a key inflammatory enzyme, acellular assays are employed. This approach isolates the enzyme from other cellular machinery, providing clear evidence of direct interaction. The primary targets are cyclooxygenase (COX) and 5-lipoxygenase (5-LOX), which are central to the production of prostaglandins and leukotrienes, respectively.

Caption: The Arachidonic Acid inflammatory cascade.

Assay 6: Cyclooxygenase (COX-1 & COX-2) Inhibition Assay

Scientific Rationale: COX enzymes convert arachidonic acid into prostaglandins. COX-1 is constitutively expressed and has housekeeping functions (e.g., protecting the gastric mucosa), while COX-2 is induced during inflammation.[20] An ideal NSAID selectively inhibits COX-2 over COX-1 to maximize anti-inflammatory effects while minimizing gastrointestinal side effects.[2][21] This assay is crucial for determining both the potency and the safety profile of an indole derivative.

Protocol: Fluorometric COX Inhibitor Screening

• Principle: This assay measures the peroxidase component of COX activity. The enzyme converts arachidonic acid to PGG₂, and the peroxidase activity then reduces PGG₂ to PGH₂. This process is coupled to the oxidation of a fluorogenic probe, which can be measured.

• Reagents: Human recombinant COX-1 and COX-2 enzymes, reaction buffer, heme, arachidonic acid (substrate), and a fluorometric probe (e.g., ADHP). Commercial kits are widely available and recommended.[22][23]

• Assay Procedure (in a 96-well plate):

  • To each well, add reaction buffer, heme, and the respective enzyme (COX-1 or COX-2).

  • Add the indole test compound or a control inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1) at various concentrations. Add vehicle for the 100% activity control.

  • Incubate for 10 minutes at 37°C to allow the inhibitor to bind to the enzyme.[23]

  • Initiate the reaction by adding a mixture of arachidonic acid and the fluorometric probe.

  • Measure the increase in fluorescence over time (kinetic mode) or at a fixed endpoint (e.g., 10 minutes) using a fluorescence plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration against the vehicle control.

  • Determine the IC50 values for both COX-1 and COX-2.

  • Calculate the Selectivity Index (SI) = IC50 (COX-1) / IC50 (COX-2) . A higher SI value indicates greater selectivity for COX-2, which is a desirable trait.

Assay 7: 5-Lipoxygenase (5-LOX) Inhibition Assay

Scientific Rationale: 5-Lipoxygenase (5-LOX) is the key enzyme in the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation.[24] They play a critical role in diseases like asthma. Inhibition of 5-LOX is another important therapeutic strategy for controlling inflammation.

Protocol: Fluorometric 5-LOX Activity Assay

• Principle: In this assay, 5-LOX converts a specific substrate into an intermediate that reacts with a probe to generate a fluorescent product.[25][26] The presence of an inhibitor reduces the rate of fluorescence generation.

• Reagents: Recombinant 5-LOX enzyme, assay buffer, 5-LOX substrate, and a fluorescent probe. Commercial kits are readily available.[27]

• Assay Procedure (in a 96-well plate):

  • Add assay buffer and the 5-LOX enzyme to each well.

  • Add the indole test compound or a positive control inhibitor (e.g., Zileuton) at various concentrations.

  • Incubate for 5-10 minutes at room temperature.

  • Initiate the reaction by adding the LOX working solution (containing substrate and probe).

  • Incubate for 10-30 minutes at room temperature, protected from light.

  • Monitor fluorescence intensity at the appropriate excitation/emission wavelengths (e.g., Ex/Em = 500/536 nm).[26]

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration and determine the IC50 value for 5-LOX.

Part 4: In Vivo Model for Preclinical Validation

Core Principle: The ultimate test of an anti-inflammatory compound is its efficacy in a living organism. In vivo models account for crucial factors like absorption, distribution, metabolism, and excretion (ADME), providing a holistic view of the compound's potential.

Assay 8: Carrageenan-Induced Paw Edema in Rodents

Scientific Rationale: This is the most widely used and validated model for studying acute inflammation.[28][29] Sub-plantar injection of carrageenan, a phlogistic agent, into a rodent's paw induces a reproducible inflammatory response characterized by swelling (edema), which can be quantified over several hours.[30][31] The model allows for the assessment of a compound's ability to suppress this edema formation.

Protocol: Rat Paw Edema Model

• Animals: Male Wistar rats (180-200 g) are typically used. They should be acclimatized to laboratory conditions for at least one week.[30]

• Grouping:

  • Group 1 (Vehicle Control): Receives the vehicle (e.g., saline with 0.5% Tween 80) intraperitoneally (i.p.).

  • Group 2 (Positive Control): Receives a standard drug like Indomethacin (e.g., 10 mg/kg, i.p.).

  • Groups 3, 4, 5 (Test Groups): Receive the indole compound at different doses (e.g., 10, 20, 50 mg/kg, i.p.).

• Procedure:

  • Measure the initial volume of the right hind paw of each rat using a digital plethysmometer. This is the baseline (0-hour) reading.

  • Administer the vehicle, positive control, or test compound to the respective groups.

  • One hour after administration, induce inflammation by injecting 0.1 mL of a 1% w/v carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume again at 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Data Analysis:

  • The increase in paw volume (edema) is calculated for each time point: Edema (mL) = Paw volume at time 't' - Paw volume at time 0.

  • The percentage inhibition of edema is calculated for each group at each time point relative to the vehicle control group: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Ethical Considerations: All animal experiments must be conducted in accordance with approved protocols from an Institutional Animal Care and Use Committee (IACUC) to ensure humane treatment and minimize suffering.

Conclusion

This multi-tiered approach provides a logical and robust pathway for characterizing the anti-inflammatory properties of novel indole compounds. By systematically progressing from broad initial screens to specific mechanistic and in vivo studies, researchers can build a comprehensive data package. This strategy not only identifies promising lead candidates but also elucidates their mechanisms of action, a critical step in the journey from the laboratory bench to potential clinical application.

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• Semantic Scholar. (n.d.). [PDF] Indole as a Core Anti-Inflammatory Agent- A Mini Review. [Link]

• Frontiers. (n.d.). NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration. [Link]

• ResearchGate. (n.d.). Membrane stabilization as a mechanism of the anti-inflammatory activity of ethanolic root extract of Choi (Piper chaba). [Link]

• PubMed Central. (n.d.). In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress. [Link]

• ThaiScience. (n.d.). Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. [Link]

• Avicenna Journal of Medical Biotechnology. (n.d.). Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. [Link]

• PUR-FORM. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. Good Cop, Bad Cop: The Different Faces Of NF-κB. [Link]

• Creative Biolabs. (n.d.). Carrageenan induced Paw Edema Model. [Link]

• ResearchGate. (2025). membrane stabilization assay for anti-inflammatory activity yields false positive results for samples containing traces of ethanol and methanol. [Link]

• Chemical Engineering Transactions. (n.d.). In Vitro Analysis of the Anti-Inflammatory Activity in Dairy Products Containing Salicornia Europaea. [Link]

• ResearchGate. (n.d.). Nitric oxide production in LPS-induced RAW 264.7 macrophage cells.... [Link]

• PubMed Central. (2014). A Fluorescence-Based Assay for Measuring the Redox Potential of 5-Lipoxygenase Inhibitors. [Link]

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Application Notes & Protocols: Leveraging Indole-5-Carboxylic Acid Derivatives for Novel Agrochemical Development

Foreword: The Untapped Potential of the Indole-5-Carboxylic Acid Scaffold

The indole ring system is a privileged scaffold in both medicinal chemistry and agrochemical discovery.[1][2][3][4] Its presence in natural phytohormones, such as Indole-3-Acetic Acid (IAA), has long established its significance in regulating plant growth and development.[5][6][7] Consequently, much research has focused on modifying IAA and related indole-3-carboxylic acid derivatives to create synthetic auxins, a major class of herbicides.[8][9]

However, the vast chemical space offered by the indole scaffold remains underexplored. This guide shifts the focus to a less conventional starting point: Indole-5-Carboxylic Acid . By moving the critical carboxylic acid functional group from the 3-position to the 5-position on the pyrrole ring, we decouple our derivatives from direct mimicry of natural auxin, opening the door to novel mechanisms of action and potentially new herbicidal, fungicidal, or plant defense-activating properties.

These notes provide a comprehensive framework for researchers, scientists, and drug development professionals to design, synthesize, and screen novel agrochemicals based on the indole-5-carboxylic acid scaffold. We will delve into the rationale behind experimental design, provide robust, self-validating protocols, and explore how to build a systematic understanding of structure-activity relationships (SAR).

Section 1: Rationale and Hypothesized Mechanisms of Action

The strategic placement of the carboxylic acid at the C-5 position fundamentally alters the molecule's electronic and steric profile compared to auxin analogs. While it may not bind efficiently to the canonical auxin receptor TIR1, this distinction is its primary advantage, suggesting the potential for engaging other biological targets within the plant.[8][9]

1.1. Disruption of Essential Metabolic Pathways

Carboxylic acids are pivotal functional groups in numerous biological molecules and their derivatives are known to target a wide array of biosynthetic pathways and enzymes.[10][11] An indole-5-carboxylic acid derivative could be designed to act as an antagonist or inhibitor in various metabolic processes critical for plant survival. For instance, it could interfere with amino acid biosynthesis, such as the tryptophan pathway, from which indole itself is derived.

Hypothesized Target Pathway: Tryptophan Biosynthesis The diagram below illustrates a simplified representation of the tryptophan biosynthesis pathway. A novel indole-5-carboxylic acid derivative could potentially act as a feedback inhibitor on key enzymes like anthranilate synthase or tryptophan synthase, leading to tryptophan starvation and subsequent growth arrest in weeds.

Caption: Hypothesized inhibition of Tryptophan Biosynthesis.

1.2. Induction of Plant Defense Responses

Certain indole derivatives act as signaling molecules that can trigger a plant's innate immune system, leading to the production of defense compounds (phytoalexins) or hypersensitive responses.[5][6][7] Indole-3-carboxylic acid itself, isolated from endophytic fungi, has been shown to enhance plant defenses against pathogens like powdery mildew.[12] An appropriately functionalized indole-5-carboxylic acid derivative could be developed as a potent plant immune inducer, protecting crops from fungal or bacterial diseases.

Section 2: Synthetic Chemistry Protocols

The indole scaffold offers multiple sites for chemical modification (the N1, C2, C3, and benzene ring positions), allowing for the creation of diverse chemical libraries.[1] The following protocols provide a foundational workflow for generating derivatives from the commercially available indole-5-carboxylic acid starting material.

Protocol 2.1: Esterification of Indole-5-Carboxylic Acid (Model Reaction)

Causality: The carboxylic acid is a key functional group for biological activity but can hinder solubility in organic solvents and cell membrane permeability. Esterification serves two purposes: 1) It acts as a protecting group for the acid, allowing for further modifications at other positions of the indole ring, and 2) It creates a library of ester derivatives which can act as pro-herbicides, being hydrolyzed back to the active acid form within the plant cell.

• Materials:

  • Indole-5-carboxylic acid

  • Methanol (anhydrous)

  • Sulfuric acid (concentrated)

  • Sodium bicarbonate (saturated solution)

  • Dichloromethane (DCM)

  • Magnesium sulfate (anhydrous)

  • Round-bottom flask, reflux condenser, magnetic stirrer

• Procedure:

  • Suspend indole-5-carboxylic acid (1.0 eq) in anhydrous methanol (20 mL per gram of starting material) in a round-bottom flask.

  • Cool the suspension in an ice bath. Slowly add concentrated sulfuric acid (0.1 eq) dropwise with stirring. Rationale: Sulfuric acid acts as a catalyst for the Fischer esterification. Adding it slowly and while cooling prevents unwanted side reactions from the exothermic protonation.

  • Remove the ice bath and attach a reflux condenser. Heat the mixture to reflux (approx. 65°C) for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

  • Redissolve the residue in DCM and transfer to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine. Rationale: This aqueous workup removes the catalyst and any unreacted starting material, purifying the desired ester.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl indole-5-carboxylate.

  • Purify the product via column chromatography on silica gel if necessary.

Protocol 2.2: N-Alkylation of Methyl Indole-5-Carboxylate

Causality: Modifying the indole nitrogen (N-1 position) is a common strategy to explore SAR. Alkylation can significantly impact the molecule's lipophilicity, steric bulk, and binding interactions with a target protein. Strong bases are required to deprotonate the indole nitrogen, making it nucleophilic.

• Materials:

  • Methyl indole-5-carboxylate (from Protocol 2.1)

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous Dimethylformamide (DMF)

  • Alkyl halide (e.g., benzyl bromide, ethyl iodide)

  • Ammonium chloride (saturated solution)

  • Ethyl acetate

• Procedure:

  • Under an inert atmosphere (Nitrogen or Argon), add NaH (1.2 eq) to a flask containing anhydrous DMF. Safety Note: NaH is highly reactive with water. Ensure all glassware is dry.

  • Cool the suspension to 0°C. Add a solution of methyl indole-5-carboxylate (1.0 eq) in anhydrous DMF dropwise.

  • Stir the mixture at 0°C for 30 minutes. The formation of hydrogen gas will be observed as the indole nitrogen is deprotonated.

  • Add the desired alkyl halide (1.1 eq) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

  • Once complete, carefully quench the reaction by slowly adding saturated ammonium chloride solution. Rationale: This step safely neutralizes any unreacted NaH.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate.

  • Purify the N-alkylated product by column chromatography.

Section 3: Primary Screening Workflow for Herbicidal Activity

A robust and reproducible primary screen is essential for identifying promising lead compounds. The following protocol details a petri dish-based assay to assess the effect of test compounds on the germination and early growth of a model dicot plant (e.g., garden cress, Lepidium sativum).

Experimental Workflow: Primary Herbicidal Screen The workflow diagram below outlines the key stages of the primary screening process, from compound preparation to data analysis.

Caption: Step-by-step workflow for primary herbicidal screening.

Protocol 3.1: Seed Germination and Root Elongation Assay

Trustworthiness: This protocol is self-validating through the inclusion of multiple controls. The negative (water) and solvent (DMSO) controls establish the baseline for normal growth, while a positive control (a known herbicide like 2,4-D) confirms the assay's sensitivity.

• Materials:

  • Test compounds, dissolved in DMSO to create 100 mM stock solutions.

  • Petri dishes (9 cm)

  • Whatman No. 1 filter paper

  • Seeds of a fast-germinating plant (e.g., Lepidium sativum or Arabidopsis thaliana)

  • Positive control: 2,4-Dichlorophenoxyacetic acid (2,4-D)

  • Growth chamber or incubator with controlled light and temperature.

• Procedure:

  • Place one sheet of filter paper into each petri dish.

  • Prepare treatment solutions. For a final test concentration of 100 µM, add the appropriate volume of the 100 mM stock solution to sterile deionized water. Prepare a solvent control containing the same final concentration of DMSO (e.g., 0.1%). Also prepare a negative control (water only) and a positive control (e.g., 10 µM 2,4-D).

  • Pipette 5 mL of each treatment solution onto the filter paper in the corresponding petri dish. Each treatment should be performed in triplicate.

  • Evenly place 20-30 seeds on the moist filter paper in each dish.

  • Seal the dishes with parafilm and place them in a growth chamber (e.g., 25°C with a 16h light/8h dark cycle).

  • After 5-7 days, measure the root length and shoot length of each seedling.

  • Calculate the average root and shoot length for each treatment.

  • Determine the percent inhibition relative to the solvent control using the formula: % Inhibition = (1 - (Mean Length_Treatment / Mean Length_SolventControl)) * 100

Section 4: Data Interpretation and Advanced Analysis

4.1. Summarizing Primary Screening Data

Data from the primary screen should be organized into a clear table to identify "hit" compounds—those showing significant growth inhibition (e.g., >60%) at the screening concentration.

Compound ID	Structure Modification	Conc. (µM)	Avg. Root Length (mm)	Root Inhibition (%)	Avg. Shoot Length (mm)	Shoot Inhibition (%)
ICA-5-Me	Methyl Ester	100	15.2	72.4	20.1	45.7
ICA-5-Me-N-Bn	N-Benzyl	100	8.3	85.0	12.5	66.2
ICA-5-Me-N-Et	N-Ethyl	100	22.5	59.1	25.3	31.6
Solvent (DMSO)	-	0.1%	55.1	0	37.0	0
2,4-D	Positive Control	10	2.1	96.2	5.4	85.4

4.2. Protocol for Dose-Response and IC₅₀ Determination

For hit compounds, a dose-response experiment is crucial to quantify their potency.

• Procedure:

  • Follow Protocol 3.1, but instead of a single concentration, prepare a serial dilution of the hit compound (e.g., 200 µM, 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM).

  • Plot the percent root inhibition as a function of the logarithm of the compound concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope in GraphPad Prism or similar software) to fit the data and calculate the IC₅₀ value (the concentration required to inhibit root growth by 50%).

Section 5: Building a Structure-Activity Relationship (SAR)

SAR analysis is the systematic study of how chemical structure influences biological activity. By comparing the IC₅₀ values of different derivatives, researchers can deduce which chemical modifications enhance potency.

Logical Framework for SAR Analysis This diagram illustrates the logical process of using SAR to guide the optimization of a lead compound.

Caption: Iterative cycle of Structure-Activity Relationship (SAR) analysis.

SAR Insights from Hypothetical Data:

• N-1 Position: Comparing ICA-5-Me-N-Bn (N-Benzyl) to ICA-5-Me-N-Et (N-Ethyl) suggests that larger, more hydrophobic groups at the N-1 position may increase herbicidal activity.

• C-5 Carboxylic Acid: This group is likely essential for activity, potentially acting as a hydrogen bond donor/acceptor or a key binding point. Converting it to various esters (methyl, ethyl, propyl) can probe its role as a pro-herbicide and optimize uptake and transport within the plant.

• Benzene Ring (C4, C6, C7): Introduction of electron-withdrawing groups (like halogens) or electron-donating groups (like methoxy) can modulate the electronic properties of the indole ring and provide additional interaction points with a biological target.

By systematically applying these synthetic and screening protocols, researchers can efficiently navigate the chemical space around the indole-5-carboxylic acid scaffold, leading to the discovery of novel agrochemicals with promising activity profiles.

References

• Title: The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors Source: MDPI URL: [Link]

• Title: Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists Source: ResearchGate URL: [Link]

• Title: The role of indole derivative in the growth of plants: A review Source: Frontiers in Plant Science URL: [Link]

• Title: Carboxylic Acid Derivatives in Herbicide Development Source: PubMed URL: [Link]

• Title: Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors Source: RSC Publishing URL: [Link]

• Title: Carboxylic Acid Derivatives in Herbicide Development Source: ACS Publications URL: [Link]

• Title: Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists Source: Frontiers in Chemistry URL: [Link]

• Title: KEGG PATHWAY Database Source: Kanehisa Laboratories URL: [Link]

• Title: Recent Advances and Prospects of Indole Derivatives in the Discovery of New Agricultural Chemicals Source: PubMed URL: [Link]

• Title: Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) Source: MDPI URL: [Link]

• Title: Structure-activity relationship studies on 1-(2-oxopropyl)indole-5-carboxylic acids acting as inhibitors of cytosolic phospholipase A2α: Effect of substituents at the indole 3-position on activity, solubility, and metabolic stability Source: PubMed URL: [Link]

• Title: Natural Indole Alkaloids from Marine Fungi: Chemical Diversity and Biological Activities Source: ResearchGate URL: [Link]

• Title: Indole-3-Carboxylic Acid From the Endophytic Fungus Lasiodiplodia pseudotheobromae LPS-1 as a Synergist Enhancing the Antagonism of Jasmonic Acid Against Blumeria graminis on Wheat Source: PubMed Central URL: [Link]

• Title: The role of indole derivative in the growth of plants: A review Source: PubMed Central URL: [Link]

• Title: Design, synthesis, antimicrobial activity and structure-activity relationships of indole-2-carboxylic acid derivatives Source: ResearchGate URL: [Link]

• Title: Synthesis, Structure and Biological Activity of Indole–Imidazole Complexes with ZnCl2: Can Coordination Enhance the Functionality of Bioactive Ligands? Source: MDPI URL: [Link]

• Title: The role of indole derivative in the growth of plants: A review Source: ResearchGate URL: [Link]

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• 5. Frontiers | The role of indole derivative in the growth of plants: A review [frontiersin.org]
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• 9. Frontiers | Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists [frontiersin.org]
• 10. Carboxylic Acid Derivatives in Herbicide Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Indole-3-Carboxylic Acid From the Endophytic Fungus Lasiodiplodia pseudotheobromae LPS-1 as a Synergist Enhancing the Antagonism of Jasmonic Acid Against Blumeria graminis on Wheat - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Indole-5-Carboxylic Acid

Welcome to the technical support center for the purification of indole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this versatile building block. Here, we provide in-depth, field-proven insights and practical troubleshooting strategies to help you achieve the desired purity for your downstream applications.

Understanding the Molecule: Key Physicochemical Properties

Before diving into purification strategies, a fundamental understanding of indole-5-carboxylic acid's properties is crucial for making informed experimental choices.

Property	Value	Significance for Purification
Molecular Formula	C₉H₇NO₂	Provides the basis for molecular weight calculation.
Molecular Weight	161.16 g/mol [1]	Essential for calculating molar equivalents and reaction yields.
Appearance	Light beige to yellow powder[2]	Color can be an initial indicator of purity; darker colors may suggest impurities.
Melting Point	211-213 °C	A sharp melting point close to the literature value is a good indicator of high purity.
pKa (Carboxylic Acid)	~4.4 (Predicted)[2]	This acidic proton is key for pH-dependent purification methods like acid-base extractions.
pKa (Indole N-H)	~17 (in DMSO)	The indole proton is significantly less acidic and will not ionize under typical purification conditions.
Solubility	Soluble in ethanol (50 mg/ml), DMSO, and methanol.[2] Insoluble in water under acidic/neutral conditions.	Knowledge of solubility is critical for selecting appropriate recrystallization and chromatography solvents.

Frequently Asked Questions (FAQs)

Here we address some of the common initial questions that arise during the purification of indole-5-carboxylic acid.

Q1: My crude indole-5-carboxylic acid is a dark brown or pinkish solid. What are the likely impurities?

A: The discoloration often points to two main sources of impurities:

• Oxidation Products: Indoles can be susceptible to oxidation, especially if left exposed to air and light for extended periods. This can lead to the formation of colored oligomeric or polymeric species.

• Residual Reagents and Byproducts from Synthesis: If synthesized via a Fischer indole synthesis from 4-hydrazinobenzoic acid, residual starting materials or incompletely cyclized intermediates can be present.[3] Strong acids used as catalysts in the synthesis can also lead to colored degradation products if not properly neutralized and removed.

Q2: I am having trouble dissolving my indole-5-carboxylic acid for purification. What solvents should I use?

A: Indole-5-carboxylic acid's solubility is largely dictated by its carboxylic acid group. It is generally soluble in polar organic solvents like ethanol, methanol, and DMSO.[2] For purification purposes:

• For Recrystallization: You will want a solvent (or solvent system) in which the compound is sparingly soluble at room temperature but highly soluble when heated. Ethanol or ethanol/water mixtures are often a good starting point.

• For Chromatography: For normal phase chromatography, you will dissolve your compound in a minimal amount of a relatively polar solvent (like ethyl acetate or a mixture containing a small amount of methanol) to load it onto the column. For reverse-phase HPLC, a mixture of acetonitrile or methanol and water (often with a pH modifier) is typical.

Q3: My purified indole-5-carboxylic acid shows peak tailing during HPLC analysis. What is the cause and how can I fix it?

A: Peak tailing for acidic compounds like indole-5-carboxylic acid on reverse-phase HPLC is commonly caused by the interaction of the ionized carboxylate group with residual, un-capped silanols on the silica-based stationary phase.

To resolve this, you should suppress the ionization of the carboxylic acid by acidifying the mobile phase. Adding 0.1% formic acid or trifluoroacetic acid to both the aqueous and organic components of your mobile phase will typically solve this issue, resulting in sharper, more symmetrical peaks.[4]

Troubleshooting Guides

This section provides detailed troubleshooting for common purification techniques.

Purification by Acid-Base Extraction

This technique leverages the acidic nature of the carboxylic acid group to separate it from neutral or basic impurities.

Caption: Workflow for purification via acid-base extraction.

Problem	Possible Cause(s)	Recommended Solution(s)
Low recovery of product after acidification.	1. Incomplete extraction into the aqueous base. 2. The pH of the aqueous layer was not made sufficiently acidic during precipitation. 3. The product is somewhat soluble in the acidic aqueous solution.	1. Perform multiple extractions with the aqueous base to ensure complete transfer of the carboxylate salt. 2. Check the pH with pH paper to ensure it is below 4. Add more acid if necessary. 3. After filtering the precipitate, extract the aqueous filtrate with a fresh portion of organic solvent (e.g., ethyl acetate) to recover any dissolved product.
An emulsion forms at the interface of the organic and aqueous layers.	1. Vigorous shaking of the separatory funnel. 2. High concentration of impurities that act as surfactants.	1. Gently invert the separatory funnel for mixing instead of vigorous shaking. 2. Add a small amount of brine (saturated NaCl solution) to break the emulsion. 3. If the emulsion persists, filter the mixture through a pad of Celite.
The precipitated product is oily or sticky.	1. Presence of impurities that are depressing the melting point. 2. The product is "crashing out" of solution too quickly.	1. Ensure the preceding extraction steps were efficient in removing impurities. 2. Cool the acidified solution slowly in an ice bath to promote the formation of a crystalline solid. Stirring during cooling can also be beneficial.

Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid compounds. The key is to find a suitable solvent or solvent pair.

• Solvent Selection: In a small test tube, add about 20-30 mg of your crude indole-5-carboxylic acid. Add your chosen solvent (e.g., ethanol) dropwise at room temperature until the solid just dissolves. A good solvent will require a reasonable amount of solvent to dissolve the solid when hot, but the solid should be sparingly soluble at room temperature. If the solid is too soluble at room temperature, try a less polar solvent or a solvent mixture.

• Dissolution: Place the crude indole-5-carboxylic acid in an Erlenmeyer flask. Add a minimal amount of the chosen recrystallization solvent. Heat the mixture on a hot plate with stirring. Continue to add small portions of the solvent until all the solid has just dissolved.

• Decolorization (Optional): If the hot solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. To promote slower cooling, you can insulate the flask. Once at room temperature, you can place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold recrystallization solvent. Dry the crystals in a vacuum oven.

Problem	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	1. Too much solvent was used. 2. The solution is supersaturated.	1. Boil off some of the solvent to increase the concentration and allow the solution to cool again. 2. Scratch the inside of the flask with a glass rod at the surface of the solution. Add a seed crystal of pure indole-5-carboxylic acid.
The product "oils out" instead of crystallizing.	1. The boiling point of the solvent is higher than the melting point of the solute-impurity mixture. 2. The solution is cooling too rapidly. 3. The concentration of impurities is too high.	1. Choose a solvent with a lower boiling point. 2. Ensure slow cooling. You can try reheating to dissolve the oil and then allow it to cool more slowly. 3. Attempt to remove more impurities by another method (e.g., acid-base extraction) before recrystallization.
Crystals form too quickly, potentially trapping impurities.	1. The solution is too concentrated. 2. The solution is cooled too rapidly.	1. Add a small amount of additional hot solvent to the boiling solution and then allow it to cool slowly. 2. Allow the solution to cool to room temperature without using an ice bath initially.

Purification by Column Chromatography

Column chromatography is useful for separating indole-5-carboxylic acid from impurities with different polarities.

Caption: General workflow for setting up column chromatography.

Problem	Possible Cause(s)	Recommended Solution(s)
The compound will not move off the baseline (Rf = 0).	1. The mobile phase is not polar enough. 2. Strong interaction between the carboxylic acid and the silica gel.	1. Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate in a hexane/ethyl acetate mixture). 2. Add a small amount (0.5-1%) of acetic acid to the mobile phase to suppress the ionization of the carboxylic acid and reduce its interaction with the silica.
Poor separation of the product from an impurity (streaking or overlapping bands).	1. The column was not packed properly, leading to channeling. 2. The sample was loaded in too much solvent. 3. The chosen mobile phase does not provide adequate resolution.	1. Ensure the column is packed evenly without any air bubbles. 2. Dissolve the crude product in the absolute minimum amount of solvent for loading. Alternatively, adsorb the crude product onto a small amount of silica gel, and load the dry powder onto the column. 3. Optimize the mobile phase using TLC. Aim for an Rf value of ~0.3 for the indole-5-carboxylic acid.
The compound elutes as a very broad band.	1. The compound is slowly degrading on the silica gel. 2. The sample was overloaded on the column.	1. Consider using a less acidic stationary phase like alumina, or work quickly and avoid prolonged exposure to the silica. 2. Use an appropriate amount of silica gel for the amount of sample being purified (a general rule of thumb is a 50:1 to 100:1 weight ratio of silica to crude product).

Purity Assessment

After purification, it is essential to assess the purity of your indole-5-carboxylic acid.

• Thin Layer Chromatography (TLC): A quick and easy way to get a qualitative assessment of purity. A pure compound should ideally show a single spot.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A typical method would involve a C18 reverse-phase column with a mobile phase of acetonitrile and water, both containing 0.1% formic acid.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and identify impurities if they are present in sufficient quantities.

• Melting Point: A sharp melting point that matches the literature value (211-213 °C) is a strong indicator of high purity.

References

• Gassman, P. G., & van Bergen, T. J. (1973). 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. Organic Syntheses, 53, 72.

• Heinrich, T., & Böttcher, H. (2004). A new synthesis of indole 5-carboxylic acids and 6-hydroxy-indole-5-carboxylic acids in the preparation of an o-hydroxylated metabolite of vilazodone. Bioorganic & Medicinal Chemistry Letters, 14(10), 2681-2684. [Link]

• ResearchGate. (n.d.). Equilibrium Solubility, Model Correlation, and Solvent Effect of Indole-3-acetic Acid in Twelve Pure Solvents. Retrieved from [Link]

• PubChem. (n.d.). 1H-Indole-5-carboxylic acid. Retrieved from [Link]

• Klan, P., & Wirz, J. (2009). Photochemistry of Organic Compounds: From Concepts to Practice. John Wiley & Sons.

• Reddit. (2023). carboxylic acid solubility + TLC. r/chemhelp. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Indole-2-carboxylic acid (CAS 1477-50-5). Retrieved from [Link]

• MDPI. (2021). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). Retrieved from [Link]

• Ali, M. A., Ismail, R., Choon, T. S., & Wei, A. C. (2014). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 19(9), 13694–13706. [Link]

• Chen, M. L., Lee, Y. C., & Chen, Y. C. (2012). Analyses of Indole Compounds in Sugar Cane (Saccharum officinarum L.) Juice by High Performance Liquid Chromatography and Liquid Chromatography-Mass Spectrometry after Solid-Phase Extraction. Molecules, 17(6), 7205–7220. [Link]

• MDPI. (2022). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 1: Recovery and Concentration of Indole Contained in Wash Oil by Solvent Extraction). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Name Reactions in Organic Synthesis. (n.d.). Fischer Indole Synthesis.

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• 4. mdpi.com [mdpi.com]

Technical Support Center: Troubleshooting ¹H NMR of Indole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with indole-containing molecules. This guide provides in-depth troubleshooting for common issues encountered during ¹H NMR analysis of this important heterocyclic scaffold. The following question-and-answer format is designed to directly address specific experimental challenges, explaining the underlying scientific principles and offering field-proven solutions.

Section 1: The Elusive N-H Proton

One of the most frequent challenges in the ¹H NMR of indoles is the characterization of the N-H proton. Its appearance in the spectrum can be highly variable, leading to confusion in spectral interpretation.

Q1: My indole N-H proton signal is extremely broad, or I can't see it at all. What is happening?

A1: This is a classic issue stemming from two primary phenomena: quadrupolar broadening and chemical exchange.

• Quadrupolar Broadening: The most abundant nitrogen isotope, ¹⁴N (99.6% natural abundance), is a quadrupolar nucleus (spin I = 1).[1] This means it has a non-spherical distribution of charge, creating an electric quadrupole moment. This quadrupole interacts with local electric field gradients, providing a very efficient relaxation pathway. This rapid relaxation of the ¹⁴N nucleus leads to significant broadening of the signal of any proton directly attached to it, in this case, the indole N-H.[2][3][4] In many cases, this broadening is so severe that the N-H peak merges into the baseline and becomes indistinguishable.

• Chemical Exchange: The N-H proton is acidic and can undergo chemical exchange with other labile protons in the sample, such as traces of water or acidic impurities.[5] If the rate of this exchange is on the NMR timescale, it can lead to signal broadening. In highly purified, dry, aprotic solvents, this exchange is minimized, and a sharper N-H signal is more likely to be observed.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a broad or missing N-H proton signal.

Q2: How can I definitively identify the N-H proton signal?

A2: The gold-standard method for identifying an exchangeable proton like the indole N-H is a D₂O exchange experiment .

Experimental Protocol: D₂O Exchange

• Acquire a standard ¹H NMR spectrum of your indole compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Add a single drop of deuterium oxide (D₂O) to the NMR tube.

• Gently shake the tube to ensure mixing.

• Re-acquire the ¹H NMR spectrum.

Expected Result: The acidic N-H proton will exchange with a deuterium atom from the D₂O. Since deuterium is not observed in a standard ¹H NMR experiment, the N-H signal will disappear or significantly decrease in intensity. This provides conclusive evidence for its assignment.[5][6][7]

Section 2: Solvent-Induced Headaches

The choice of deuterated solvent can dramatically alter the appearance of an indole's ¹H NMR spectrum. Understanding these effects is crucial for accurate interpretation.[8]

Q3: Why do the chemical shifts of my indole protons change so much when I switch solvents?

A3: Solvent effects on chemical shifts are primarily due to differences in magnetic anisotropy and hydrogen bonding interactions.

• Aromatic Solvents (e.g., Benzene-d₆, Toluene-d₈): These solvents induce significant changes due to their own magnetic anisotropy. Protons located above or below the plane of the benzene ring will be shielded (shifted upfield), while those in the plane of the ring will be deshielded (shifted downfield).

• Hydrogen-Bonding Solvents (e.g., DMSO-d₆, Methanol-d₄): These solvents can form hydrogen bonds with the indole N-H proton. This interaction withdraws electron density from the N-H bond, causing a significant downfield shift of the N-H proton signal.[8] For example, the N-H proton of indole itself appears around 8.1 ppm in CDCl₃ but shifts downfield to approximately 10.9 ppm in DMSO-d₆.

Data Presentation: Solvent Effects on Indole Chemical Shifts

Proton	Typical Chemical Shift in CDCl₃ (ppm)[9]	Typical Chemical Shift in DMSO-d₆ (ppm)[8]
H-1 (N-H)	~8.1 (often broad)	~10.9 (sharper)
H-2	~7.2	~7.4
H-3	~6.5	~6.4
H-4	~7.6	~7.5
H-5	~7.1	~7.0
H-6	~7.1	~6.9
H-7	~7.6	~7.4

Note: These are approximate values for unsubstituted indole and can vary with concentration and substitution.

Q4: My aromatic signals are overlapping and difficult to assign. What can I do?

A4: Overlapping aromatic signals are a common problem, especially for substituted indoles.[10] Here are several strategies to resolve this:

• Change the Solvent: As discussed, switching to a solvent with different anisotropic or hydrogen-bonding properties can often separate overlapping signals. Benzene-d₆ is particularly effective at resolving aromatic multiplets.

• Increase Magnetic Field Strength: If available, acquiring the spectrum on a higher field instrument (e.g., 600 MHz vs. 400 MHz) will increase the dispersion of the signals.

• 2D NMR Spectroscopy: Two-dimensional NMR experiments are powerful tools for resolving overlapping signals and confirming assignments.

  • COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled (typically on adjacent carbons). This is excellent for tracing the connectivity of the benzene ring protons (H-4 through H-7).[2]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the carbons they are attached to.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is invaluable for assigning quaternary carbons and confirming the overall structure.[2]

Logical Relationship: 2D NMR for Signal Assignment

Caption: Using 2D NMR to resolve overlapping signals.

Section 3: Dealing with Impurities

Unwanted signals in your spectrum can arise from various sources, including residual solvents, starting materials, or byproducts.

Q5: I see extra peaks in my spectrum that don't correspond to my product. How can I identify them?

A5: The first step is to determine if the impurity is a residual solvent from your reaction or workup.

• Consult Solvent Impurity Tables: There are well-established tables that list the ¹H and ¹³C NMR chemical shifts of common laboratory solvents in various deuterated solvents.[11][12] Comparing the chemical shifts and multiplicities of your impurity peaks to these tables is the fastest way to identify them.

• Common Indole-Related Impurities: If the impurity is not a solvent, consider common side products or degradation products of indoles. Indoles can be susceptible to oxidation, especially if they are old or have been exposed to light and air.[13] This can sometimes result in a pinkish or yellowish discoloration of the sample.

Q6: I suspect paramagnetic impurities are broadening all of my signals. How can I confirm and resolve this?

A6: Paramagnetic impurities, such as dissolved oxygen or trace metal ions (e.g., Cu²⁺, Mn²⁺) from catalysts, can cause significant line broadening of all signals in your spectrum.[14]

Troubleshooting Paramagnetic Broadening

• Degas the Sample: Dissolved oxygen is paramagnetic. You can remove it by bubbling an inert gas (e.g., argon or nitrogen) through your NMR sample for several minutes before capping the tube.

• Use a Chelating Agent: If you suspect trace metal contamination, adding a small amount of a chelating agent like EDTA (ethylenediaminetetraacetic acid) can sometimes sequester the metal ions and sharpen the NMR signals.

• Repurify the Sample: The most reliable solution is to repurify your compound, for instance, by column chromatography, to remove the paramagnetic contaminants.

References

• Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR STUDIES OF INDOLE. HETEROCYCLES, 27(2), 435.

• Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. (2025, February 22). YouTube. [Link]

• Morales-Rios, M. S., Espiñeira, J., & Joseph-Nathan, P. (1987). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377–395. [Link]

• Synthesis and NMR spectra of [15N]indole. (2023, November 20). ResearchGate. [Link]

• Babij, N. R., McCusker, E. O., Whiteker, G. T., Canturk, B., Choy, N., Creemer, L. C., De Amicis, C. V., Hewlett, N. M., Johnson, P. L., Knobelsdorf, J. A., Li, F., Lorsbach, B. A., Nugent, B. M., Ryan, S. J., Smith, M. R., & Yang, Q. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. [Link]

• Indolizinoquinolinedione Metal Complexes: Structural Characterization, In Vitro Antibacterial, and In Silico Studies. (n.d.). MDPI. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• 1H NMR spectra showing NH of indole moiety and aromatic protons of 1 in the free state (R = Htel/ [ 1 ] = 0) and at different R. (n.d.). ResearchGate. [Link]

• 1H NMR Spectrum (1D, 400 MHz, CDCl3, experimental) (HMDB0000738). (n.d.). Human Metabolome Database. [Link]

• Glickson, J. D., Phillips, W. D., & Rupley, J. A. (1971). Proton Magnetic Resonance Study of the Indole NH Resonances of Lysozyme. Assignment, Deuterium Exchange Kinetics, and Inhibitor Binding. Journal of the American Chemical Society, 93(16), 4031–4038. [Link]

• What do common indole impurities look like? (2017, December 18). ResearchGate. [Link]

• Programmable Deuteration of Indoles via Reverse Deuterium Exchange. (2023, July 21). ACS Publications. [Link]

• Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5. (2021, July 19). PMC. [Link]

• Hydrogen-deuterium exchange of indole-3-propionic acid with deuterated trifluoromethanesulfonic acid. (n.d.). Arkat USA. [Link]

• Quadrupolar coupling. (2011, July 20). NMR Wiki. [Link]

• Quadrupolar nuclei. (n.d.). University of Ottawa. [Link]

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• 5. Proton magnetic resonance study of the indole NH resonances of lysozyme. Assignment, deuterium exchange kinetics, and inhibitor binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuteration of Indole Compounds: Synthesis of Deuterated Auxins, Indole-3-acetic Acid-d5 and Indole-3-butyric Acid-d5 - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. mdpi.com [mdpi.com]

Technical Support Center: Method Refinement for N-Acylation of the Indole Ring

Welcome to the technical support center for indole N-acylation. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of selectively acylating the indole nitrogen. N-acylindoles are a critical structural motif in a vast array of pharmaceuticals and biologically active compounds.[1][2] However, their synthesis is often complicated by the indole ring's multiple reactive sites, particularly the C3 position, which is electronically favored for electrophilic attack.[2][3]

This resource moves beyond simple protocols to provide in-depth, field-tested insights into troubleshooting common issues, refining your methodology, and understanding the chemical principles that govern success.

Core Principles: The N- vs. C-Acylation Dilemma

Understanding the competition between N-acylation and C-acylation is fundamental to method development. The outcome of your reaction is dictated by a delicate interplay of kinetics, thermodynamics, and the nature of your reagents.

• The Indole Nucleophile : The indole ring possesses two primary nucleophilic sites: the N1 nitrogen and the C3 carbon. While the C3 position has the highest electron density, making it highly susceptible to electrophilic attack (Friedel-Crafts acylation, for example), the N-H proton is acidic (pKa ≈ 17) and can be removed by a suitable base.[2][4]

• Mechanism of N-Acylation : Successful N-acylation hinges on generating the indolide anion. This is typically achieved by deprotonating the indole with a base. The resulting anion is a potent nucleophile that readily attacks the electrophilic acyl source.[2] The choice of base is therefore a critical experimental parameter.[1]

Caption: General mechanism of base-mediated indole N-acylation.

The key to selectivity is to create conditions where the rate of N-acylation via the indolide anion significantly outpaces the rate of any competing C3-acylation pathway.

Caption: Competing pathways in the acylation of indoles.

Troubleshooting Guide

This section addresses the most common issues encountered during indole N-acylation experiments in a direct question-and-answer format.

Q1: My N-acylation reaction is not working; I'm only recovering my starting material. What are the likely causes?

A1: This is a classic problem that almost always points to one of three areas: inadequate deprotonation, incorrect solvent choice, or insufficient electrophile reactivity.

• The Critical Role of the Base: The single most common cause of failure is the absence of a base or the use of a base that is too weak to deprotonate the indole N-H. Control experiments have definitively shown that without a suitable base, the reaction does not proceed.[1]

  • Troubleshooting Steps:

    • Verify Base Presence: Double-check that the base was added.

    • Evaluate Base Strength: For standard acyl chlorides or anhydrides, a strong base like Sodium Hydride (NaH) is often required. For less reactive acylating agents like thioesters, a strong carbonate base such as Cesium Carbonate (Cs₂CO₃) has proven effective, whereas weaker bases like K₂CO₃ or NaOH may be unsuitable.[1]

    • Ensure Base Quality: NaH can be particularly susceptible to deactivation from atmospheric moisture. Ensure you are using fresh, reactive NaH (e.g., from a new bottle or stored under inert gas).

• Solvent Selection: The solvent must be able to dissolve the starting materials and, crucially, support the formation and stability of the indolide anion.

  • Troubleshooting Steps:

    • Avoid Protic Solvents: Protic solvents like methanol (MeOH) or ethanol will be deprotonated by the strong base, quenching the reaction.

    • Choose Appropriate Aprotic Solvents: Polar aprotic solvents like DMF and THF are excellent choices for reactions using NaH. For carbonate-based systems, higher-boiling non-polar solvents like xylene or toluene are often optimal, as these reactions may require heat.[1][2] In a study using thioesters, xylene gave the best results, while DMF and THF were unsuitable for that specific system.[1]

• Acylating Agent Reactivity: While less common, the acylating agent itself may not be reactive enough under the chosen conditions. Direct acylation with a carboxylic acid, for example, requires harsh conditions like high heat and a catalyst to work.[5]

Caption: A systematic workflow for troubleshooting failed N-acylation reactions.

Q2: I'm getting the C3-acylated product instead of my desired N-acylindole. How can I improve N-selectivity?

A2: This is the central challenge in indole acylation. Obtaining the C3 product indicates that your reaction conditions favor electrophilic attack on the ring rather than nucleophilic attack by the indolide anion.

• Conditions Favoring C3-Acylation:

  • Lewis Acids: The use of Lewis acids like AlCl₃, Et₂AlCl, or Fe powder is characteristic of Friedel-Crafts acylation, which is designed to activate the acylating agent for attack on an aromatic ring. These conditions are explicitly used for selective C3-acylation.[4][6] If you are seeing C3-acylation, ensure your reagents and glassware are free from Lewis acidic contaminants.

  • Weak Base/No Base: In the absence of a sufficiently strong base, the concentration of the N-anion is negligible. The reaction then defaults to a slower, uncatalyzed electrophilic attack at the most electron-rich position, C3.

• Strategies to Promote N-Selectivity:

  • Pre-form the Indolide Anion: The most robust strategy is to treat the indole with a strong base (e.g., NaH in THF) for a period (e.g., 15-30 minutes at 0 °C to room temperature) before adding the acylating agent. This ensures that the dominant nucleophile in the solution is the indolide anion, leading to selective N-acylation.

  • Use Milder, N-Selective Reagents: Highly reactive acyl chlorides can be aggressive and less selective. Consider using an alternative acyl source. Thioesters, in particular, have been shown to be highly chemoselective for N-acylation in the presence of a suitable base (e.g., Cs₂CO₃ in xylene), providing excellent yields of N-acylindoles with high functional group tolerance.[1][7]

  • Phase-Transfer Catalysis: Under certain conditions, using a phase-transfer catalyst with NaOH and an acyl chloride can also provide good N-selectivity.

Q3: My substrate has sensitive functional groups that are not surviving the reaction. What are my options?

A3: This problem arises from using harsh reagents like acyl chlorides or strong bases like NaH at elevated temperatures. The solution is to move to a milder, more tolerant protocol.

• Adopt a Milder Acylating Agent: This is the most effective change. Standard acyl chlorides are often generated with thionyl chloride or oxalyl chloride, which can be incompatible with sensitive groups. Thioesters are stable, easily prepared, and react under much milder conditions, showing broad functional group tolerance.[1][2]

• Choose a Milder Base: While NaH is effective, it is also highly reactive. Inorganic bases like Cs₂CO₃ or Na₂CO₃ are considerably milder and can be highly effective when paired with the right acylating agent and solvent system.[1][8]

• Optimize Reaction Temperature: Many N-acylations can be run at room temperature or slightly below, especially when using reactive acyl chlorides. Avoid unnecessarily high temperatures, which can promote side reactions and degradation.

Frequently Asked Questions (FAQs)

• Q: What are the main classes of acylating agents for indole N-acylation?

  • A: The most common are acyl chlorides , acid anhydrides , thioesters , and carboxylic acids . Acyl chlorides are highly reactive but can lack selectivity and functional group tolerance.[2] Thioesters are an excellent modern alternative, offering high N-selectivity and mild conditions.[1][7] Carboxylic acids can be used directly but require specific catalysts and high temperatures.[5]

• Q: How does the substituent on the indole ring affect the reaction?

  • A: Electron-withdrawing groups (EWGs) on the indole ring (e.g., -NO₂, -CN) increase the acidity of the N-H proton, making deprotonation easier. Conversely, electron-donating groups (EDGs) like -OCH₃ decrease the N-H acidity. However, for most synthetic procedures using a strong base like NaH, this has little practical effect on the reaction's success. The electronic nature of substituents will have a much larger impact on the propensity for C-acylation if conditions are not optimized for N-selectivity.

• Q: Are there catalytic methods for N-acylation?

  • A: Yes, the field is advancing rapidly. A variety of catalytic systems have been developed, including methods using inorganic bases (which can be considered catalytic in some contexts),[8] organocatalysts like DBU and isothioureas,[2][9] and transition-metal catalysts.[10] These are often developed for specific applications, such as asymmetric synthesis, and may have a narrower substrate scope than general base-mediated methods.

Comparative Data and Protocols

Table 1: Comparison of Common N-Acylation Methods

Method	Acylating Agent	Base / Catalyst	Typical Solvent	Temperature	Key Advantages	Key Disadvantages
Classic Strong Base	Acyl Chloride	NaH, KH	THF, DMF	0 °C to RT	Widely applicable, fast	Poor functional group tolerance, moisture sensitive, C-acylation risk
Phase-Transfer	Acyl Chloride	NaOH / TBHS	CH₂Cl₂ / H₂O	RT	Uses inexpensive base	Can have emulsion issues, may not be suitable for all substrates
Inorganic Base	Alkenyl Carboxylates	Na₂CO₃	MeCN	120 °C	Simple catalyst system	High temperature required, specific acylating agent
Thioester Method [1][2]	Thioester	Cs₂CO₃	Xylene	100-140 °C	Excellent N-selectivity, high functional group tolerance	Requires thioester synthesis, higher temperature than NaH method
Direct Carboxylic Acid [5]	Carboxylic Acid	Boric Acid	Mesitylene	Reflux	Atom economical	Very high temperature, long reaction times, moderate yields

Experimental Protocols

Protocol 1: General N-Acylation using Thioesters (High Selectivity) This protocol is adapted from a demonstrated, highly chemoselective method.[1][2]

• Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar and reflux condenser, add the indole (1.0 equiv), the desired thioester (3.0 equiv), and Cesium Carbonate (Cs₂CO₃, 3.0 equiv).

• Solvent Addition: Add dry xylene (e.g., 10 mL per 1 mmol of indole) to the vessel.

• Reaction: Heat the reaction mixture to 140 °C under an inert atmosphere (Nitrogen or Argon) and stir vigorously for 12 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS to confirm the consumption of the starting indole.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to afford the pure N-acylindole.

Protocol 2: Classic N-Acylation using an Acyl Chloride and NaH

• Setup: To an oven-dried, three-neck flask under an inert atmosphere (Nitrogen or Argon), add dry THF (e.g., 10 mL per 1 mmol of indole).

• Base Addition: Cool the flask to 0 °C in an ice bath. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Indole Addition: Dissolve the indole (1.0 equiv) in a small amount of dry THF and add it dropwise to the NaH suspension at 0 °C.

• Deprotonation: Allow the mixture to stir at 0 °C for 15 minutes, then warm to room temperature and stir for an additional 30 minutes. Hydrogen gas evolution should be observed.

• Acylation: Cool the mixture back down to 0 °C. Add the acyl chloride (1.1 equiv) dropwise.

• Reaction: Stir the reaction at 0 °C for 30 minutes and then allow it to warm to room temperature and stir for 1-3 hours, or until TLC/LC-MS analysis indicates completion.

• Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl at 0 °C. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography.

References

• Na2CO3-Catalyzed N-Acylation of Indoles with Alkenyl Carboxylates. ResearchGate. Available from: [Link]

• Du, T., Wei, X., Xu, H., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. Beilstein Journal of Organic Chemistry, 18, 89–94. Available from: [Link]

• Du, T., Wei, X., Xu, H., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. PubMed. Available from: [Link]

• Katritzky, A. R., et al. Regiospecific C-Acylation of Pyrroles and Indoles Using N-Acylbenzotriazoles. The Journal of Organic Chemistry. Available from: [Link]

• Iron Powder Promoted Regio-Selective Friedel-Crafts Acylation of Indole Under Solvent-Free Conditions. Bentham Science. Available from: [Link]

• Methods for N‐acylation of indole with carboxylic acid (derivatives). ResearchGate. Available from: [Link]

• Szostak, M., et al. (2019). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 24(3), 555. Available from: [Link]

• Du, T., Wei, X., Xu, H., et al. (2022). Chemoselective N-acylation of indoles using thioesters as acyl source. PubMed Central. Available from: [Link]

• A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Chemistry Portal. Available from: [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. MDPI. Available from: [Link]

• Terashima, M., & Fujioka, M. A DIRECT N-ACYLATION OF INDOLE WITH CARBOXYLIC ACIDS. HETEROCYCLES, 19, 1. Available from: [Link]

• Catalytic N-Acylation for Access to N–N Atropisomeric N-Aminoindoles. ACS Catalysis. Available from: [Link]

• Chemoselective N-acylation of indoles using thioesters as acyl source. ResearchGate. Available from: [Link]

• Synthesis of alkyl-substituted N-protected indoles via acylation and reductive deoxygenation. Springer. Available from: [Link]

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Microwave-assisted synthesis to improve indole reaction efficiency

Welcome to the technical support center for microwave-assisted indole synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the nuances of this powerful technique, enhancing reaction efficiency and overcoming common experimental hurdles. The indole scaffold is a cornerstone in medicinal chemistry, and microwave-assisted organic synthesis (MAOS) has emerged as an invaluable tool for its rapid and efficient construction.[1][2] This guide provides in-depth troubleshooting advice, detailed protocols, and a foundational understanding of the principles governing microwave chemistry to empower you in your synthetic endeavors.

Understanding the Engine: The "Why" of Microwave Heating

Before delving into specific troubleshooting, it's crucial to grasp the fundamental principles of microwave heating. Unlike conventional heating methods that rely on conduction and convection, microwave energy directly interacts with polar molecules in the reaction mixture, leading to rapid and uniform heating.[3] This direct energy transfer can result in localized superheating, accelerating reaction rates often by orders of magnitude compared to conventional methods.[3]

Sources

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• 2. Microwave-assisted synthesis of medicinally relevant indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Low Yields in the N-Alkylation of Indoles

As a Senior Application Scientist, I've designed this technical support center to provide in-depth guidance on overcoming the common challenges associated with the N-alkylation of indoles. This resource is structured to help you diagnose problems in your experiments, understand the underlying chemical principles, and implement effective solutions to achieve higher yields and selectivity.

The N-alkylation of indoles is a fundamental transformation in organic synthesis, crucial for the development of numerous pharmaceuticals and biologically active compounds. However, this reaction is often plagued by challenges, primarily low yields and the formation of undesired side products. This guide provides a comprehensive troubleshooting framework and answers to frequently asked questions to help you navigate these complexities.

Troubleshooting Guide: Diagnosing and Solving Common N-Alkylation Problems

This section addresses specific issues you might encounter during the N-alkylation of indoles in a question-and-answer format.

Problem 1: My reaction has a low yield of the N-alkylated product with significant recovery of the starting indole.

This is a common issue that typically points to incomplete deprotonation of the indole nitrogen or insufficient reactivity of the alkylating agent under the chosen conditions.

Possible Causes and Solutions:

• Insufficiently Strong Base: The pKa of the indole N-H is approximately 17 in DMSO. For efficient deprotonation, the conjugate acid of the base used should have a pKa significantly higher than this value.

  • Recommendation: Switch to a stronger base. Sodium hydride (NaH) is a common and effective choice for deprotonating indoles.[1] Other strong bases like potassium tert-butoxide (t-BuOK) or lithium diisopropylamide (LDA) can also be effective.

• Inappropriate Solvent: The choice of solvent can significantly impact the solubility of the reactants and the reactivity of the generated indolide anion.

  • Recommendation: Use a polar aprotic solvent such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or tetrahydrofuran (THF).[2] These solvents are generally effective at solvating the indolide anion without protonating it. For certain catalytic systems, less polar solvents like toluene or dichloromethane may be optimal.[3][4]

• Low Reaction Temperature: The reaction may be too slow at the current temperature.

  • Recommendation: Gradually increase the reaction temperature. For some systems, heating may be necessary to drive the reaction to completion.[2] Microwave irradiation can also be a powerful tool to accelerate the reaction, often leading to higher yields in shorter times.[5][6]

• Poorly Reactive Alkylating Agent: The electrophilicity of your alkylating agent might be too low.

  • Recommendation: If possible, switch to a more reactive alkylating agent. For example, an alkyl iodide is more reactive than an alkyl bromide, which is in turn more reactive than an alkyl chloride.

Problem 2: My main product is the C3-alkylated indole, not the desired N-alkylated product.

This is a classic regioselectivity problem in indole chemistry. The C3 position of the indole ring is highly nucleophilic, often competing with the nitrogen for the alkylating agent.[3][7]

Controlling N- vs. C-Alkylation:

The regioselectivity of indole alkylation is highly dependent on the nature of the counterion of the indolide salt and the solvent.

• Ionic vs. Covalent N-Metal Bond:

  • In polar aprotic solvents like DMF or DMSO, the indolide salt exists as separated ions. This "free" indolide anion has a higher charge density on the nitrogen, favoring N-alkylation.

  • In less polar solvents like THF or diethyl ether, the indolide salt can exist as a tight ion pair. This can lead to a more covalent character of the N-metal bond, increasing the nucleophilicity of the C3 position and favoring C-alkylation.

• Strategic Choice of Base and Solvent:

  • To favor N-alkylation , use a base that generates a more ionic N-metal bond (e.g., NaH, KH) in a polar aprotic solvent (e.g., DMF, DMSO).

  • To favor C-alkylation , a magnesium-based reagent like a Grignard reagent (e.g., MeMgI) can be used to form a more covalent N-MgX bond, directing alkylation to the C3 position.

Experimental Protocol for Selective N-Alkylation:

Here is a general protocol designed to favor N-alkylation:

• To a solution of the indole (1.0 equiv) in anhydrous DMF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add sodium hydride (1.1 equiv, 60% dispersion in mineral oil) portion-wise.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for another 30 minutes, or until the evolution of hydrogen gas ceases.

• Cool the reaction mixture back to 0 °C and add the alkylating agent (1.0-1.2 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Carefully quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Problem 3: I am observing the formation of multiple products, including bis-alkylated indoles.

The formation of multiple products often indicates that the reaction conditions are too harsh or that the stoichiometry is not well-controlled.

Possible Causes and Solutions:

• Over-alkylation: If the N-alkylated product is still sufficiently nucleophilic, it can react further with the alkylating agent, leading to bis-alkylation (e.g., at C3) or the formation of an indoleninium salt.

  • Recommendation: Use a controlled amount of the alkylating agent (closer to 1.0 equivalent). Adding the alkylating agent slowly and at a lower temperature can also help to minimize over-alkylation.

• Decomposition: Indoles, especially those with electron-rich substituents, can be sensitive to strong bases and high temperatures.

  • Recommendation: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Ensure that the reaction is performed under an inert atmosphere to prevent oxidative decomposition.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the N-alkylation of indoles.

Q1: How do I choose the right base for my N-alkylation reaction?

The choice of base is critical and depends on the acidity of your indole and the desired reactivity.

Base	pKa of Conjugate Acid (in DMSO)	Typical Use Case
Sodium Hydride (NaH)	~36 (H₂)	A strong, non-nucleophilic base for complete deprotonation.[1]
Potassium tert-Butoxide (t-BuOK)	~32.2 (t-BuOH)	A strong, sterically hindered base, soluble in organic solvents.
Sodium Hydroxide (NaOH) / Potassium Hydroxide (KOH)	~31 (H₂O)	Can be used under phase-transfer catalysis (PTC) conditions.
Cesium Carbonate (Cs₂CO₃)	Not applicable	A milder base, often effective for activated indoles or in specific catalytic systems.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	~18.7 (protonated DABCO)	A catalytic amount can be used with less toxic alkylating agents like dimethyl carbonate.[2]

Expert Insight: For most standard N-alkylations with alkyl halides, sodium hydride in an anhydrous polar aprotic solvent like DMF is the go-to choice for achieving complete deprotonation and favoring N-alkylation.

Q2: What is the role of the solvent in N-alkylation, and how do I choose the best one?

The solvent plays a multifaceted role in solubility, reaction rate, and selectivity.

• Polar Aprotic Solvents (DMF, DMSO, THF): These are the most common solvents for N-alkylation.[2] They are good at solvating the indolide anion and the cation of the base, which promotes the reaction. As discussed earlier, the polarity can influence the N/C selectivity.

• Non-Polar Aprotic Solvents (Toluene, Dichloromethane): These are generally less effective for traditional SN2-type N-alkylations but can be the solvent of choice for certain transition-metal-catalyzed reactions.[3][4]

• Protic Solvents (e.g., Alcohols): These are generally avoided as they can protonate the indolide anion, shutting down the reaction. However, some modern methods, like borrowing hydrogen catalysis, utilize alcohols as both the solvent and the alkylating agent precursor.[8]

Decision-Making Workflow for Solvent and Base Selection:

Caption: Decision workflow for selecting appropriate base and solvent conditions.

Q3: How do substituents on the indole ring affect the N-alkylation reaction?

Substituents have a profound electronic and steric effect on the reactivity of the indole nucleus.

• Electron-Withdrawing Groups (EWGs) (e.g., -NO₂, -CN, -CO₂R at positions 4, 5, 6, or 7): EWGs increase the acidity of the N-H bond, making deprotonation easier. They also decrease the nucleophilicity of the C3 position, which generally leads to higher N/C selectivity and better yields for N-alkylation.[3]

• Electron-Donating Groups (EDGs) (e.g., -OCH₃, -N(CH₃)₂ at positions 4, 5, 6, or 7): EDGs decrease the acidity of the N-H bond, requiring stronger bases for complete deprotonation. They also increase the nucleophilicity of the C3 position, making competing C-alkylation more likely.

• Substituents at C2 or C3: A substituent at the C3 position will block C3-alkylation, thus favoring N-alkylation.[4] A substituent at the C2 position can sterically hinder N-alkylation to some extent, but this is usually less significant than the electronic effects.

Q4: When should I consider using a catalytic method for N-alkylation?

While the traditional SN2 approach is robust, modern catalytic methods offer solutions for challenging substrates or when milder conditions are required.

• For Sensitive Substrates: If your indole or alkylating agent contains sensitive functional groups that are incompatible with strong bases, catalytic methods are a good alternative.

• For Improved Selectivity: Some catalytic systems offer exquisite control over regioselectivity, exclusively providing the N-alkylated product.[3][4]

• For Greener Chemistry: Methods like borrowing hydrogen catalysis use alcohols as alkylating agents, with water as the only byproduct, offering a more environmentally friendly approach.[8]

Mechanism of Palladium-Catalyzed N-Allylation:

Caption: Simplified mechanism of Pd-catalyzed N-allylation of indoles.

References

• Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry. Available at: [Link]

• Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Angewandte Chemie International Edition. Available at: [Link]

• N-alkylation of indole derivatives. Google Patents.

• N-alkylation of an indole. YouTube. Available at: [Link]

• CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. Journal of the American Chemical Society. Available at: [Link]

• Selective Iron Catalyzed Synthesis of N‐Alkylated Indolines and Indoles. Chemistry – A European Journal. Available at: [Link]

• Process for n-alkylation of indoles. Google Patents.

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing. Available at: [Link]

• 2-Alkylation of 3-Alkyindoles With Unactivated Alkenes. Frontiers in Chemistry. Available at: [Link]

• A simple one-pot 2-step N-1-alkylation of indoles with α-iminoketones toward the expeditious 3-step synthesis of N-1-quinoxaline-indoles. Beilstein Journal of Organic Chemistry. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Indole-Carboxylic Acid Analogs as Potent Anticancer and Antimicrobial Agents

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with a wide array of biological activities.[1][2] This guide provides a comparative study of the biological activities of a series of indole-carboxylic acid derivatives, focusing on their potential as anticancer and antimicrobial agents. Due to the limited specific literature on 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, this guide will focus on a well-studied class of analogs: substituted indole-2-carboxamides and 5-hydroxyindole-3-carboxylic acid derivatives. We will delve into their structure-activity relationships (SAR), supported by experimental data, and provide detailed protocols for the key biological assays.

The Indole Scaffold: A Versatile Tool in Drug Discovery

The indole ring system, a bicyclic aromatic heterocycle, is a fundamental building block in a multitude of biologically active molecules.[1] Its ability to mimic the structure of peptides and bind to a variety of receptors and enzymes makes it a highly attractive starting point for the design of novel therapeutic agents.[2] Modifications to the indole core, such as the introduction of different substituents at various positions, can significantly modulate the pharmacological profile of the resulting compounds. This guide will explore how specific substitutions on the indole ring and the carboxylic acid moiety influence the anticancer and antimicrobial efficacy of these derivatives.

Comparative Anticancer Activity of Indole-Carboxylic Acid Analogs

Several studies have demonstrated the potent antiproliferative activity of indole-carboxylic acid derivatives against various cancer cell lines.[2][3] The primary mechanism of action often involves the inhibition of key cellular processes such as cell division and signaling pathways crucial for tumor growth and survival.

The anticancer potency of indole-carboxylic acid analogs is highly dependent on the nature and position of substituents on the indole ring.

• Substitution at the C5 Position: The presence of a chloro or fluoro group at the C5 position of the indole ring has been shown to enhance the antiproliferative activity of indole-2-carboxamides.[4]

• Substituents at the C3 Position: Shorter alkyl groups at the C3 position of the indole ring in indole-2-carboxamides have been associated with increased potency.[4]

• Ester vs. Carboxylic Acid: In a study of 5-hydroxyindole-3-carboxylic acid derivatives, ester analogs generally exhibited higher cytotoxicity against MCF-7 breast cancer cells compared to their carboxylic acid counterparts.[3] For instance, an ester derivative with a 4-methoxy group (compound 5d) was identified as the most potent compound with a half-maximal effective concentration (IC50) of 4.7 µM.[3]

The following table summarizes the in vitro anticancer activity of representative indole-carboxylic acid analogs against various cancer cell lines. The data is presented as IC50 values, which represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Compound ID	Indole Core	Substituents	Cancer Cell Line	IC50 (µM)	Reference
45	Indole-2-carboxamide	5-Chloro, 3-Ethyl, N-(4-(diethylamino)phenethyl)	-	0.079 (as a CB1 allosteric modulator)	[4]
5d	5-Hydroxyindole-3-carboxylic acid ester	1-(4-methoxyphenyl), 2-methyl	MCF-7	4.7	[3]
5a	5-Hydroxyindole-3-carboxylic acid ester	1-phenyl, 2-methyl	MCF-7	< 10	[3]
5l	5-Hydroxyindole-3-carboxylic acid ester	1-(4-chlorophenyl), 2-methyl	MCF-7	< 10	[3]
Compound 5	Indole-aryl amide	N-(2-(1H-indol-3-yl)ethyl)-2-phenylacetamide	HT29	Not specified, but showed noteworthy selectivity	[2]

Table 1: Comparative Anticancer Activity of Indole-Carboxylic Acid Analogs

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.[5][6][7][8]

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.[6]

Step-by-Step Protocol: [8][9][10]

• Cell Seeding: Plate cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 6 to 24 hours.[8]

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for the desired exposure period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[9]

• Incubation: Incubate the plate for 2 to 4 hours at 37°C until a purple precipitate is visible.[8]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO or a detergent reagent) to each well to dissolve the formazan crystals.[8][9]

• Absorbance Measurement: Leave the plate at room temperature in the dark for 2 hours and then measure the absorbance at 570 nm using a microplate reader.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value is then determined from the dose-response curve.

Workflow for MTT Assay

Caption: Workflow of the MTT assay for determining cell viability.

Comparative Antimicrobial Activity of Indole-Carboxylic Acid Analogs

Indole derivatives have also emerged as a promising class of antimicrobial agents, exhibiting activity against a range of pathogenic bacteria and fungi.[11][12]

The antimicrobial efficacy of indole-carboxylic acid derivatives is influenced by specific structural features.

• Indole-2-Carboxamides: Certain indole-2-carboxamide derivatives have shown significant antibacterial and moderate antifungal activities.[13]

• Indole-Acrylonitriles: Among a series of synthesized indole-acrylonitrile derivatives, 2-(1H-indol-2-yl)-3-(1H-pyrrol-2-yl)acrylonitrile (2x) displayed the most potent antimicrobial activity.[12]

The antimicrobial activity of chemical compounds is typically quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[14][15][16][17] A lower MIC value indicates greater antimicrobial potency.[16]

Compound ID	Target Microorganism	MIC (µg/mL)	Reference
2x	Candida albicans	-	[12]
2x	Gram-positive bacteria	-	[12]
2x	Gram-negative bacteria	-	[12]

Table 2: Comparative Antimicrobial Activity of an Indole-Acrylonitrile Derivative (Specific MIC values for compound 2x were not provided in the source, but it was identified as the most potent in its class)

The broth microdilution method is a widely used technique to determine the MIC of an antimicrobial agent.[14][18]

Principle: A standardized suspension of the test microorganism is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is the lowest concentration of the agent that inhibits visible growth after incubation.[16]

Step-by-Step Protocol: [14][17]

• Prepare Serial Dilutions: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., to 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plate at the appropriate temperature and duration for the test microorganism (e.g., 37°C for 24 hours for many bacteria).

• MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Comparative Anti-inflammatory Activity of Indole-Carboxylic Acid Analogs

Certain indole derivatives have also been investigated for their anti-inflammatory properties.[19][20][21]

The albumin denaturation assay is a simple and widely used in vitro method to screen for anti-inflammatory activity.[22][23][24]

Principle: Inflammation can be induced by protein denaturation. This assay measures the ability of a compound to inhibit the heat-induced denaturation of a protein, typically egg albumin or bovine serum albumin.

Step-by-Step Protocol: [24]

• Reaction Mixture Preparation: Prepare reaction mixtures containing 2.5 mL of phosphate-buffered saline (PBS, pH 6.7), 0.5 mL of egg albumin, and 2 mL of the test compound at various concentrations.

• Incubation: Incubate the mixtures at 37°C for 15 minutes.

• Heat-Induced Denaturation: Induce denaturation by heating the mixtures at 70°C for 5 minutes.

• Cooling: Cool the mixtures to room temperature.

• Absorbance Measurement: Measure the absorbance of the solutions at 660 nm.

• Calculation: Calculate the percentage inhibition of protein denaturation using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test sample) / Absorbance of control] x 100

Conclusion and Future Perspectives

This comparative guide highlights the significant potential of indole-carboxylic acid derivatives as a versatile scaffold for the development of novel anticancer and antimicrobial agents. The structure-activity relationship studies reveal that specific substitutions on the indole ring and modifications of the carboxylic acid group are crucial for optimizing biological activity. The provided experimental protocols offer a standardized approach for the in vitro evaluation of these compounds.

Future research in this area should focus on synthesizing novel analogs with improved potency and selectivity. Further investigations into the mechanisms of action of these compounds will be essential for their rational design and development as therapeutic agents. In vivo studies are also necessary to validate the in vitro findings and to assess the pharmacokinetic and toxicological profiles of the most promising candidates.

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A Senior Application Scientist's Comparative Guide to Validating the Purity of Synthesized 2-Ethyl-3-methyl-1H-indole-5-carboxylic Acid

For researchers, medicinal chemists, and drug development professionals, the synthesis of a novel compound is but the first step. The subsequent, and arguably more critical, phase is the rigorous validation of its purity and structural integrity. The presence of uncharacterized impurities, such as starting materials, by-products, or degradation products, can confound biological assays, compromise therapeutic efficacy, and pose significant safety risks.[1] This guide provides an in-depth, comparative analysis of the essential analytical techniques required to comprehensively validate the purity of a synthesized batch of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, a key heterocyclic building block in medicinal chemistry.

Our approach moves beyond a simple listing of methods. We will delve into the causality behind experimental choices, establish self-validating protocols, and ground our recommendations in authoritative international guidelines to ensure the generation of robust and reliable data.

An Integrated Strategy for Purity Validation

A single analytical technique is rarely sufficient to declare a compound "pure." True analytical rigor is achieved through an orthogonal approach, where multiple techniques with different separation and detection principles are employed. This multi-faceted strategy provides a comprehensive profile of the synthesized compound, ensuring that its identity, purity, and quality meet the stringent requirements for downstream applications.

Caption: Integrated workflow for the comprehensive purity validation of a synthesized compound.

High-Performance Liquid Chromatography (HPLC): The Cornerstone of Purity Quantification

HPLC is the principal technique for determining the purity of a drug substance and quantifying its impurities.[2][3] Its strength lies in its ability to separate the main compound from closely related impurities, providing a percentage purity value based on the relative peak areas.

Expertise & Causality: For 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, a reverse-phase (RP) HPLC method is the logical choice.[4][5] The molecule's indole core and carboxylic acid group give it moderate polarity, making it well-suited for separation on a non-polar stationary phase (like C18) with a polar mobile phase. The inclusion of an acid (e.g., formic or phosphoric acid) in the mobile phase is critical; it suppresses the ionization of the carboxylic acid group, leading to sharper, more symmetrical peaks and improved retention. Detection is typically performed using a UV detector, as the indole ring system possesses a strong chromophore.

Authoritative Protocol: RP-HPLC Purity Determination

This protocol is designed in alignment with principles outlined in the International Council for Harmonisation (ICH) Q2(R1) and United States Pharmacopeia (USP) <1225> guidelines.[6][7]

A. Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 30% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 225 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Acetonitrile and Water to a final concentration of approximately 0.5 mg/mL.

B. Step-by-Step Methodology:

• System Suitability: Before sample analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area of the main compound should be ≤ 2.0%.[8] This ensures the system is performing consistently.

• Blank Injection: Inject the diluent (50:50 Acetonitrile/Water) to ensure no interfering peaks are present at the retention time of the analyte or its expected impurities.

• Sample Analysis: Inject the prepared sample solution.

• Data Processing: Integrate all peaks in the chromatogram. According to ICH Q3A(R2) guidelines, any impurity peak greater than the reporting threshold (typically 0.05%) should be reported.[9]

• Purity Calculation: Calculate the area percentage purity using the formula: % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

Data Presentation: Sample Batch Analysis

Peak No.	Retention Time (min)	Peak Area	Area %	Status (per ICH Q3A)
1	4.52	15,480	0.09	Reportable, Unidentified
2	8.91 (Main Peak)	17,185,900	99.75	-
3	11.25	27,550	0.16	Reportable, To Be Identified
Total	17,228,930	100.00

This data indicates a purity of 99.75%. Impurity at 11.25 min exceeds the 0.10% identification threshold, requiring structural elucidation (e.g., by LC-MS).[1][9]

Spectroscopic Techniques: Confirming Identity and Structure

While HPLC quantifies purity, it does not confirm the chemical structure. For this, a suite of spectroscopic techniques is essential.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is unparalleled for unambiguous structure elucidation.[10] It provides detailed information about the chemical environment of each proton (¹H NMR) and carbon (¹³C NMR) atom in the molecule, confirming the connectivity and substitution pattern.

Expertise & Causality: For our target molecule, ¹H NMR should reveal distinct signals for the ethyl group (a quartet and a triplet), the methyl group (a singlet), the aromatic protons on the indole ring, and the acidic proton of the carboxylic acid.[11] The specific splitting patterns and chemical shifts of the aromatic protons are diagnostic for the substitution pattern on the indole core.[12]

Key Diagnostic Signals for 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid:

• ¹H NMR (in DMSO-d₆):

  • ~11.5 ppm (singlet, 1H, COOH)

  • ~11.0 ppm (singlet, 1H, Indole N-H)

  • ~7.5-8.0 ppm (multiplets, 3H, Aromatic protons at C4, C6, C7)

  • ~2.7 ppm (quartet, 2H, -CH₂-CH₃)

  • ~2.3 ppm (singlet, 3H, C3-CH₃)

  • ~1.2 ppm (triplet, 3H, -CH₂-CH₃)

• ¹³C NMR (in DMSO-d₆):

  • ~170 ppm (C=O of carboxylic acid)

  • Multiple peaks between 100-140 ppm (Indole ring carbons)

  • ~18 ppm (-CH₂-CH₃)

  • ~14 ppm (-CH₂-CH₃)

  • ~9 ppm (C3-CH₃)

Any significant deviation or the presence of unexpected signals would indicate an impurity or an incorrect structure.

B. Mass Spectrometry (MS)

MS provides the molecular weight of the compound, offering a fundamental confirmation of its identity.[11][13] When coupled with HPLC (LC-MS), it becomes a powerful tool for identifying unknown impurities detected in the HPLC analysis.[3][10]

Expertise & Causality: Electrospray ionization (ESI) is a suitable soft ionization technique for this molecule, which can be readily ionized in either positive or negative mode. In negative ion mode, the deprotonated molecule [M-H]⁻ would be observed. In positive ion mode, the protonated molecule [M+H]⁺ would be seen.

• Expected Molecular Weight: 217.25 g/mol

• Expected Ion (ESI+): m/z = 218.26

• Expected Ion (ESI-): m/z = 216.24

By analyzing the mass of an impurity peak from the HPLC, a molecular formula can be proposed, providing critical clues to its identity.

C. Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is a rapid and simple technique used to confirm the presence of key functional groups in the molecule.[11][14]

Expertise & Causality: The FTIR spectrum serves as a molecular fingerprint. For our target compound, the spectrum should display characteristic absorption bands confirming the essential structural components.

Key Diagnostic Absorption Bands:

• ~3300 cm⁻¹: N-H stretch (indole ring)

• ~2500-3300 cm⁻¹ (broad): O-H stretch (carboxylic acid)

• ~2900-3000 cm⁻¹: C-H stretches (aliphatic ethyl and methyl groups)

• ~1680 cm⁻¹: C=O stretch (carboxylic acid carbonyl)

• ~1450-1600 cm⁻¹: C=C stretches (aromatic ring)

Caption: Relationship between analytical techniques and the information they provide.

Comparative Summary and Integrated Recommendation

The choice of technique depends on the specific question being asked—are you quantifying purity, confirming structure, or identifying an unknown?

Parameter	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)	Fourier-Transform Infrared (FTIR)
Primary Application	Quantification of purity and impurities.	Definitive structural elucidation and identification.	Molecular weight confirmation and impurity identification.	Functional group confirmation.
Nature of Data	Quantitative (%)	Qualitative & Quantitative (qNMR)	Qualitative	Qualitative
Strengths	High precision, sensitivity, and resolving power for complex mixtures.[15]	Unambiguous structural information.[10]	High sensitivity, provides molecular weight of unknowns.	Fast, simple, non-destructive.
Limitations	Requires a reference standard for absolute quantification; structural information is limited.	Lower sensitivity compared to MS; complex spectra for mixtures.	Provides limited structural information on its own.	Provides only functional group information, not connectivity.
Role in Validation	Core Method for purity assay.	Essential for identity confirmation.	Essential for identity and impurity ID.	Supportive for identity confirmation.

For a complete and defensible validation of synthesized 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid, the following integrated approach is recommended:

• Initial Screening: Use FTIR and MS to quickly confirm that the synthesized material contains the correct functional groups and has the expected molecular weight.

• Structural Verification: Perform ¹H and ¹³C NMR to definitively confirm the chemical structure and ensure the absence of significant structural isomers or impurities.

• Purity Assay: Employ the validated RP-HPLC method to accurately quantify the purity and create a profile of all impurities exceeding the 0.05% reporting threshold.

• Impurity Identification: For any impurities exceeding the identification threshold (e.g., 0.10%), use LC-MS to determine their molecular weights, aiding in their structural elucidation.

By systematically applying this combination of orthogonal techniques, researchers and drug developers can establish a comprehensive and trustworthy quality profile for their synthesized compounds, ensuring data integrity for all subsequent research and development activities.[15]

References

• Pagore, R. R., & Biyani, K. R. (2015). Synthesis and antioxidant activity of novel 2-methyl-1-(2-morpholinoethyl)- indole-3-carboxylic acid analogues. Der Pharma Chemica, 7(3), 203-205. [Link]

• Rapolu, M., et al. (n.d.). Synthesis, characterization and pharmacological screening of 2-methyl-1h-indole-3-carboxylic acid. International Journal of Advanced Biotechnology and Research, 3(1), 91-95. [Link]

• ICH. (2006). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). [Link]

• Zhang, N., et al. (2017). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Marine Drugs, 15(4), 89. [Link]

• SIELC Technologies. (2018). Separation of Ethyl 5-hydroxy-2-methylindole-3-carboxylate on Newcrom R1 HPLC column. [Link]

• USP. (n.d.). <1225> Validation of Compendial Procedures. [Link]

• Stoyanova, M., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. Pharmacia, 69(2), 331-338. [Link]

• NMR Spectroscopy. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. [Link] (Note: A representative link is used as the original may be transient).

• Karami, B., et al. (2020). Development of a reversed-phase HPLC method for determination of related impurities of Lenalidomide. Chemical Review and Letters, 3(2), 65-72. [Link]

• Kumar, P., & Singh, R. (2023). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review, 10(8), 1-10. [Link]

• ICH. (n.d.). Quality Guidelines. [Link]

• Yadav, P., et al. (2019). Analysis of Indole-3-acetic Acid (IAA) Production in Klebsiella by LC-MS/MS and the Salkowski Method. Bio-protocol, 9(10), e3240. [Link]

• Modern Analytical Technique for Characterization Organic Compounds. (n.d.). Preprints.org. [Link]

• S, A., et al. (2021). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. International Journal of Pharmaceutical Investigation, 11(3), 233-241. [Link]

• Chan, C. C., et al. (2004). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Pharmaceutical Technology. [Link]

• Synthesis and Cytotoxic Activity of Novel Indole Derivatives and Their in silico Screening on Spike Glycoprotein of SARS-CoV-2. (2021). Frontiers in Chemistry, 9, 753965. [Link]

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A Senior Application Scientist's Guide to the Analytical Determination of Indole Carboxylic Acids

Introduction: The Analytical Imperative for Indole Carboxylic Acids

Indole carboxylic acids (ICAs), such as Indole-3-carboxylic acid, are a class of tryptophan metabolites produced by both host and gut microbiota.[1][2] Their significance spans multiple domains of research, from being key signaling molecules in plant science to their emerging roles as biomarkers and therapeutic modulators in human health, particularly in the context of liver disease and oncology.[1][3] The accurate and precise quantification of these molecules in complex biological and pharmaceutical matrices is therefore paramount for advancing drug development and clinical research.

This guide provides an in-depth, comparative evaluation of the principal analytical techniques employed for the analysis of indole carboxylic acids. Moving beyond a simple recitation of methods, we will explore the underlying scientific rationale for methodological choices, offering field-proven insights to guide researchers, scientists, and drug development professionals in selecting and implementing the optimal strategy for their specific analytical challenges. We will dissect four key techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Capillary Electrophoresis (CE).

Foundational Principles: Physicochemical Properties and Matrix Challenges

The molecular structure of ICAs dictates the analytical approach. Key properties include:

• Polarity: The presence of the carboxylic acid group imparts significant polarity, influencing chromatographic retention.

• Acidity (pKa): The carboxyl group is acidic, meaning its ionization state is pH-dependent. This is a critical parameter to control in liquid chromatography and electrophoresis.

• UV Absorbance: The indole ring is a chromophore, allowing for straightforward UV detection in many cases.

• Volatility: ICAs are non-volatile solids, a property that renders them unsuitable for direct Gas Chromatography analysis without chemical modification.

These properties present distinct challenges when analyzing ICAs in diverse matrices such as human plasma, urine, or plant extracts. The primary analytical hurdle is to isolate and quantify the target analyte with high selectivity and sensitivity amidst a complex background of endogenous compounds.

Comparative Evaluation of Core Analytical Techniques

The selection of an analytical technique is a balance of performance, cost, and the specific question being asked. Here, we compare the most prevalent methodologies.

High-Performance Liquid Chromatography (HPLC)

HPLC remains a workhorse in many analytical laboratories due to its robustness and cost-effectiveness. For ICAs, Reversed-Phase (RP) HPLC is the most common approach.

• Expertise & Experience in Method Design: The core challenge in RP-HPLC is achieving adequate retention for polar compounds like ICAs. The causality behind method development choices is as follows:

  • Mobile Phase pH: Maintaining a mobile phase pH below the pKa of the carboxylic acid group (typically pH 2.5-3.5) suppresses its ionization. This renders the ICA molecule more non-polar, thereby increasing its interaction with the hydrophobic C18 stationary phase and enhancing retention.

  • Ion-Pairing Chromatography (IPC): When pH control alone is insufficient, an ion-pairing reagent (e.g., quaternary ammonium salts) can be added to the mobile phase.[4][5] This reagent forms a neutral, hydrophobic ion pair with the ionized analyte, significantly increasing its retention on a reversed-phase column.[6][7] This is a powerful but complex tool, as these reagents can be difficult to remove from the column and may suppress ionization in subsequent MS detection.[6]

  • Detector Selection: A standard UV detector is often sufficient, typically monitoring at ~280 nm where the indole moiety absorbs.[8] For non-chromophoric variants or to achieve lower detection limits, a fluorescence detector can be employed. In specific cases where the analyte lacks a strong chromophore, a Refractive Index Detector (RID) can be used, although it offers universal detection at the cost of much lower sensitivity.[9][10]

• Strengths:

  • Cost-effective instrumentation and operation.

  • High robustness and reproducibility for routine quality control.

  • Direct analysis without derivatization.

• Weaknesses:

  • Limited sensitivity and selectivity compared to mass spectrometry.

  • Potential for co-elution and matrix interference in complex samples.

  • Methods using ion-pairing agents can be harsh on columns and are often incompatible with MS.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers excellent chromatographic resolution and the high selectivity of mass spectrometry. However, its application to ICAs is predicated on a critical, non-negotiable step: derivatization.

• Expertise & Experience in Method Design: The fundamental reason for derivatization is to overcome the inherent non-volatility and high polarity of ICAs.[11] The carboxylic acid group must be chemically modified to a less polar, more volatile ester or silyl ester to allow the compound to transition into the gas phase for separation.

  • Derivatization Strategy: The most common approaches are silylation (e.g., using BSTFA) or alkylation (e.g., using BF3-methanol to form methyl esters).[11][12][13] The choice of reagent depends on the presence of other functional groups and the desired stability of the derivative. This step adds complexity and potential for variability but is essential for successful analysis.

  • Mass Spectrometry Detection: GC is almost exclusively paired with MS for this application. The electron ionization (EI) source provides reproducible fragmentation patterns, creating a molecular fingerprint that allows for highly confident identification and quantification, even in complex mixtures.[14][15]

• Strengths:

  • Superior chromatographic efficiency (narrower peaks) compared to standard HPLC.

  • High selectivity and structural confirmation from MS fragmentation patterns.

• Weaknesses:

  • Mandatory, often multi-step, derivatization process increases sample preparation time and introduces potential sources of error.

  • Risk of thermal degradation of analytes in the GC inlet.

  • Less suitable for thermally labile ICA conjugates.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is widely regarded as the gold standard for quantifying small molecules in complex biological matrices, offering an unparalleled combination of sensitivity and selectivity.[16]

• Expertise & Experience in Method Design: This technique couples the separation power of HPLC with the exquisite specificity of tandem mass spectrometry.

  • Chromatography: The same RP-HPLC principles apply as described above (e.g., C18 column, acidic mobile phase), but the use of non-volatile buffers and ion-pairing agents is strictly avoided to ensure compatibility with the MS interface.

  • Ionization: Electrospray Ionization (ESI) is the universal choice. For ICAs, ESI in negative ion mode is preferred, as the carboxylic acid group is readily deprotonated to form a stable [M-H]⁻ precursor ion.

  • Tandem Mass Spectrometry (MS/MS): The power of this technique lies in Multiple Reaction Monitoring (MRM). The [M-H]⁻ ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific, characteristic product ion is monitored in the third quadrupole (Q3). This Q1 -> Q3 transition is highly specific to the analyte, effectively eliminating chemical noise from the matrix and enabling exceptionally low detection limits. This process allows for confident quantification even when chromatographic resolution is incomplete.[3]

• Strengths:

  • Exceptional sensitivity (sub-nanogram/mL levels) and selectivity.[16]

  • High throughput capabilities.

  • Direct analysis without derivatization.

  • Ideal for complex matrices like plasma and urine.[16][17]

• Weaknesses:

  • Higher capital and operational costs.

  • Susceptible to matrix effects (ion suppression or enhancement), which must be controlled for, typically with the use of a stable isotope-labeled internal standard.

  • Requires more specialized operator expertise.

Capillary Electrophoresis (CE)

CE separates molecules based on their charge-to-size ratio in a narrow capillary filled with an electrolyte solution.[18]

• Expertise & Experience in Method Design: For ICAs, the negatively charged carboxylate ion migrates toward the anode.

  • Separation Principle: The choice of background electrolyte (BGE) is crucial for controlling the electroosmotic flow and achieving separation.

  • Detection: Direct UV detection is possible, but for enhanced sensitivity in complex matrices, indirect UV detection is often employed.[19] Here, a chromophore is added to the BGE, and the analyte is detected as a negative peak against a high-background signal. CE can also be coupled with MS.

• Strengths:

  • Extremely high separation efficiency, capable of resolving structurally similar isomers.

  • Very low sample and reagent consumption (nanoliter volumes).

  • Rapid method development.

• Weaknesses:

  • Often lower concentration sensitivity compared to LC-MS.

  • Less robust for routine analysis in complex matrices due to susceptibility to capillary fouling.

  • Reproducibility can be a challenge compared to modern HPLC systems.

Quantitative Performance Comparison

The following table summarizes typical performance characteristics for the quantification of indole carboxylic acids by each technique. Values are representative and will vary based on the specific analyte, matrix, and instrumentation.

Parameter	HPLC-UV	GC-MS (with Derivatization)	LC-MS/MS	Capillary Electrophoresis (CE)
Selectivity	Moderate	High	Very High	High
Sensitivity (Typical LOQ)	10 - 100 ng/mL	1 - 20 ng/mL	0.01 - 5 ng/mL	50 - 500 ng/mL
Precision (%RSD)	< 5%	< 10%	< 15%	< 10%
Derivatization Required?	No	Yes	No	No
Throughput	Moderate-High	Low-Moderate	High	Moderate
Instrumentation Cost	Low	Moderate	High	Low-Moderate
Primary Application	Routine QC, high concentration samples	Broad metabolic profiling, confirmation	Bioanalysis, trace-level quantification	Isomer separation, academic research

Experimental Workflows and Protocols

A robust analytical method is underpinned by a well-designed workflow, from sample collection to data analysis.

Sample Preparation Workflow

Effective sample preparation is critical to remove interferences (e.g., proteins, phospholipids) and enrich the analyte of interest. The choice of technique is a trade-off between speed, cost, and cleanliness.

Caption: General workflow for sample preparation of indole carboxylic acids from biological matrices.

Detailed Protocol: LC-MS/MS Analysis of Indole-3-Carboxylic Acid in Human Plasma

This protocol describes a self-validating system for the sensitive and selective quantification of Indole-3-Carboxylic Acid (I3CA) in human plasma, grounded in regulatory expectations.

1. Reagents and Materials:

• I3CA analytical standard and stable isotope-labeled internal standard (e.g., ¹³C₆-I3CA).

• LC-MS grade water, acetonitrile, and formic acid.

• Human plasma (K₂EDTA).

2. Preparation of Standards and QC Samples:

• Prepare a 1 mg/mL stock solution of I3CA and the internal standard (IS) in methanol.

• Serially dilute the I3CA stock to prepare calibration standards in blank human plasma (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of IS working solution (e.g., 500 ng/mL).

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.[17]

• Vortex for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[20]

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Conditions:

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: ESI, Negative Mode.

• MRM Transitions:

  • I3CA: Q1 m/z 174.1 -> Q3 m/z 130.1

  • ¹³C₆-I3CA (IS): Q1 m/z 180.1 -> Q3 m/z 136.1 (Note: These transitions must be empirically optimized on the specific instrument used).

5. Data Analysis and Validation:

• Quantify by calculating the peak area ratio of the analyte to the IS.

• Generate a calibration curve using a weighted (1/x²) linear regression.

• Validate the method according to ICH Q2(R2) guidelines for specificity, linearity, accuracy, precision, LOD, and LOQ.[21][22][23]

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

An analytical method is only as reliable as its validation data. Adherence to guidelines from bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) is not merely a regulatory formality; it is a cornerstone of scientific integrity.[23][24][25]

Caption: Key performance characteristics evaluated during analytical method validation as per ICH guidelines.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. In LC-MS/MS, this is demonstrated by the unique MRM transition.

• Linearity & Range: The ability to elicit test results that are directly proportional to the analyte concentration over a defined range. A correlation coefficient (r²) > 0.99 is typically required.

• Accuracy: The closeness of the measured value to the true value. Assessed by analyzing QC samples, with results typically required to be within ±15% of the nominal value (±20% at the LOQ).

• Precision: The degree of scatter between a series of measurements. Evaluated as repeatability (intra-assay) and intermediate precision (inter-assay), with %RSD values also held to a <15% limit (<20% at LOQ).

• Limit of Quantitation (LOQ): The lowest concentration that can be measured with acceptable accuracy and precision.[10]

• Limit of Detection (LOD): The lowest concentration that can be reliably detected, but not necessarily quantified.[10]

Conclusion and Strategic Recommendations

The choice of an analytical technique for indole carboxylic acids is driven by the specific requirements of the study. There is no single "best" method, only the most appropriate one for the task at hand.

• For high-concentration quality control or process monitoring in simple matrices: HPLC-UV offers a robust, cost-effective, and reliable solution.

• For broad metabolic profiling where derivatization is part of a larger workflow: GC-MS provides excellent resolving power and confident identification.

• For trace-level quantification in complex biological fluids for clinical or preclinical studies: LC-MS/MS is the undisputed gold standard, delivering the ultimate in sensitivity and selectivity.

• For challenging isomer separations or when sample volume is extremely limited: Capillary Electrophoresis presents a powerful, high-efficiency alternative.

By understanding the fundamental principles of each technique and the causal relationships behind method development choices, researchers can design and execute robust, reliable, and defensible analytical strategies for the critical task of quantifying indole carboxylic acids.

References

• Longdom Publishing. (2012, August 26). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Dete. Retrieved from [Link]

• Longdom Publishing. (n.d.). Separation and Quantification of Octahydro-1h-Indole-2-Carboxilic Acid and Its Three Isomers by HPLC using Refractive Index Detector. Retrieved from [Link]

• Encyclopedia of Chromatography. (n.d.). Acids: Derivatization for GC Analysis.

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• PubMed. (2011, August 10). LC-MS/MS quantification of sulforaphane and indole-3-carbinol metabolites in human plasma and urine after dietary intake of selenium-fortified broccoli. Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid

This guide provides a detailed protocol for the safe and compliant disposal of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid. As a specialized heterocyclic carboxylic acid, this compound requires careful handling and adherence to established hazardous waste procedures to ensure the safety of laboratory personnel and the protection of the environment. This document is intended for researchers, scientists, and drug development professionals who handle this or structurally similar chemicals.

Immediate Safety Considerations: Hazard Identification and Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE)	Specifications and Rationale
Eye Protection	Chemical safety goggles or a face shield are essential to prevent contact with the eyes, as similar compounds are known to cause serious eye irritation.[2][3]
Hand Protection	Chemically resistant gloves (e.g., nitrile) must be worn. Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.
Body Protection	A standard laboratory coat is required to protect against accidental skin contact.[5]
Respiratory Protection	If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[5]

Work should always be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1][5]

Step-by-Step Disposal Protocol

The disposal of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid must be managed as hazardous waste.[6][7] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [8][9]

Waste Segregation and Containerization

• Designate a Hazardous Waste Container: Obtain a designated hazardous waste container from your institution's Environmental Health and Safety (EHS) department. The container must be made of a material compatible with the chemical and have a secure, leak-proof lid.[10][11]

• Label the Container: Clearly label the container with the words "Hazardous Waste," the full chemical name ("2-Ethyl-3-methyl-1H-indole-5-carboxylic acid"), and the approximate quantity.[11]

• Segregate the Waste: Do not mix this waste with other chemical waste streams unless explicitly permitted by your EHS department. Incompatible wastes can react, leading to dangerous situations.[6]

Waste Accumulation and Storage

All hazardous waste must be stored in a designated "Satellite Accumulation Area" (SAA) within the laboratory.[10]

• Secure Storage: Keep the waste container tightly closed except when adding waste.[7][10]

• Secondary Containment: Store the waste container in a secondary containment bin to prevent the spread of material in case of a leak.[6]

• Location: The SAA should be located at or near the point of generation and under the control of the laboratory personnel.[10]

The following diagram illustrates the decision-making process for handling and disposing of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid waste in a laboratory setting.

Caption: Workflow for the proper disposal of 2-Ethyl-3-methyl-1H-indole-5-carboxylic acid.

Final Disposal

Once the waste container is full or when the experiment is complete, contact your institution's EHS department to arrange for a waste pickup.[6] They are trained and equipped to handle the final disposal of hazardous materials in compliance with all local, state, and federal regulations.[12][13]

Emergency Procedures: Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Emergency Situation	Procedure
Minor Spill	If a small amount of the solid is spilled, carefully sweep it up, avoiding the generation of dust, and place it in the designated hazardous waste container.[4] Clean the affected area with soap and water.
Major Spill	Evacuate the immediate area and alert your supervisor and the EHS department. Do not attempt to clean up a large spill without proper training and equipment.
Skin Contact	Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1] Remove contaminated clothing. Seek medical attention if irritation persists.[2]
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and seek immediate medical attention.[4]
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

Regulatory Framework and Institutional Responsibility

The disposal of hazardous waste in a laboratory setting is governed by regulations from the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[12][14] Your institution's EHS department is responsible for ensuring compliance with these regulations and will have a specific hazardous waste management plan in place.[12] It is your responsibility as a researcher to be familiar with and adhere to your institution's specific policies and procedures.

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